2-Bromo-5-(bromomethyl)-3-methylpyridine

• CAS: 1805103-19-8

Core Science & Biosynthesis

A Technical Guide to 2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS 1805103-19-8): Properties, Synthesis, and Applications

Executive Summary: 2-Bromo-5-(bromomethyl)-3-methylpyridine is a highly functionalized heterocyclic compound of significant interest to the chemical, pharmaceutical, and materials science sectors. Its structure, featuring two bromine atoms with distinct chemical reactivities—one positioned on the aromatic pyridine ring and the other on a benzylic methyl group—renders it a versatile bifunctional building block. This guide provides an in-depth analysis of its physicochemical properties, outlines a robust synthetic protocol with mechanistic insights, explores its potential synthetic applications, and details essential safety and handling procedures. This document serves as a comprehensive resource for researchers and drug development professionals aiming to leverage this compound in advanced organic synthesis.

Introduction and Overview

The pyridine ring is a foundational scaffold in medicinal chemistry and functional materials, present in numerous FDA-approved drugs and advanced materials. The strategic introduction of reactive functional groups onto this core structure is a cornerstone of modern synthetic chemistry, enabling the construction of complex molecular architectures with tailored biological or physical properties.

2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS 1805103-19-8) emerges as a particularly valuable synthetic intermediate. Its utility is derived from the orthogonal reactivity of its two C-Br bonds:

• The 2-Bromo Substituent: Located on an electron-deficient pyridine ring, this bromine atom is an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, Buchwald-Hartwig, and Sonogashira couplings. This allows for the facile introduction of diverse aryl, alkyl, or alkynyl groups at the 2-position.

• The 5-(bromomethyl) Substituent: This benzylic bromide is highly susceptible to nucleophilic substitution (SN2) reactions. This functionality enables the attachment of a wide range of moieties containing oxygen, nitrogen, sulfur, or carbon nucleophiles, serving as a critical linker or pharmacophoric element.

This guide aims to provide a detailed technical overview of this compound, empowering scientists to effectively incorporate it into their research and development workflows.

Physicochemical Properties

A summary of the key identifiers and properties for 2-Bromo-5-(bromomethyl)-3-methylpyridine is presented below. It is important to note that while some data is publicly available, other properties are inferred from closely related structures due to the compound's specialized nature.

Property	Value	Source
CAS Number	1805103-19-8	[1][2]
Molecular Formula	C₇H₇Br₂N	[1][2]
Molecular Weight	264.95 g/mol	[1][2]
IUPAC Name	2-Bromo-5-(bromomethyl)-3-methylpyridine	N/A
SMILES	CC1=CC(CBr)=CN=C1Br	[1]
Synonyms	Pyridine, 2-bromo-5-(bromomethyl)-3-methyl-	[2]
Purity	Specification-dependent	[1]
Storage	2-8°C, under inert atmosphere	[1]

Synthesis and Mechanistic Rationale

A logical and efficient synthesis of 2-Bromo-5-(bromomethyl)-3-methylpyridine can be envisioned starting from commercially available 3,5-dimethylpyridine (3,5-Lutidine). The proposed pathway involves two key transformations: regioselective bromination of the pyridine ring followed by selective free-radical bromination of a methyl group.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Bromo-3,5-dimethylpyridine

This step involves the regioselective bromination at the 2-position of the pyridine ring. Direct bromination is often unselective; therefore, a directed ortho-metalation approach is preferred for achieving high regioselectivity.

• System Preparation: A multi-neck, flame-dried round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with anhydrous tetrahydrofuran (THF).

• Starting Material: 3,5-Dimethylpyridine is added to the flask. The solution is cooled to -78 °C using a dry ice/acetone bath.

• Deprotonation: A solution of n-butyllithium (n-BuLi) in hexanes (typically 1.1 equivalents) is added dropwise via the dropping funnel, ensuring the internal temperature does not exceed -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours.

  • Expertise & Causality: n-BuLi is a strong base that selectively deprotonates the C2 position, which is the most acidic proton on the pyridine ring due to the inductive effect of the nitrogen atom. The low temperature is critical to prevent side reactions and decomposition of the lithiated intermediate.

• Bromination: A solution of a suitable bromine source, such as 1,2-dibromotetrachloroethane or a solution of bromine in THF, is added slowly to the reaction mixture at -78 °C.

• Quenching and Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield pure 2-Bromo-3,5-dimethylpyridine.

Step 2: Synthesis of 2-Bromo-5-(bromomethyl)-3-methylpyridine

This transformation is a selective free-radical bromination of one of the benzylic methyl groups.

• Reaction Setup: To a solution of 2-Bromo-3,5-dimethylpyridine in a non-polar solvent like carbon tetrachloride (CCl₄) is added N-Bromosuccinimide (NBS, 1.0 equivalent).[3]

  • Expertise & Causality: NBS is the reagent of choice for benzylic bromination as it provides a low, constant concentration of elemental bromine through its reaction with trace HBr, minimizing competitive aromatic bromination. The C5-methyl group is electronically favored for radical formation over the C3-methyl group.

• Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN, catalytic amount), is added to the mixture.[3] The reaction is heated to reflux (approx. 77 °C for CCl₄) and stirred under nitrogen for several hours.[3] The reaction progress can be monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, the reaction mixture is filtered to remove the succinimide byproduct.[3] The filtrate is concentrated in vacuo.[3]

• Purification: The resulting crude solid or oil is purified by recrystallization or flash column chromatography to afford the final product, 2-Bromo-5-(bromomethyl)-3-methylpyridine.

Reactivity and Synthetic Applications

The primary value of this compound lies in its capacity for sequential, selective functionalization. The significant difference in the reactivity of the two bromine atoms allows for a stepwise synthetic strategy.

Orthogonal Reactivity Profile

Caption: Orthogonal reactivity of the two bromine substituents.

• At the 5-(bromomethyl) position: This site readily reacts with a vast array of nucleophiles. This is often the first step in a synthetic sequence. For example, reaction with an alcohol under basic conditions yields an ether, while reaction with an amine yields a secondary or tertiary amine. This versatility is crucial for attaching linkers or specific pharmacophoric groups.

• At the 2-Bromo position: Following functionalization at the C5 position, the C2-bromo group can be used in palladium-catalyzed cross-coupling reactions. This allows for the late-stage introduction of aromatic or heteroaromatic rings, which is a powerful strategy in drug discovery for exploring structure-activity relationships (SAR). Pyridine derivatives are widely used as key intermediates in the synthesis of pharmaceuticals and agrochemicals.[4][5][6]

Predicted Spectroscopic Characterization

Structural confirmation of 2-Bromo-5-(bromomethyl)-3-methylpyridine would rely on standard spectroscopic methods. Based on its structure and data from similar compounds[3], the following spectral characteristics are predicted:

• ¹H NMR (in CDCl₃):

  • Aromatic Protons: Two singlets or narrow doublets in the aromatic region (δ 7.5-8.5 ppm), corresponding to the protons at C4 and C6.

  • Benzylic Protons: A sharp singlet at approximately δ 4.5 ppm, integrating to 2H (-CH₂Br).

  • Methyl Protons: A singlet at approximately δ 2.4 ppm, integrating to 3H (-CH₃).

• ¹³C NMR (in CDCl₃):

  • Seven distinct carbon signals would be expected. The benzylic carbon (-CH₂Br) would appear around δ 30-35 ppm, the methyl carbon around δ 18-22 ppm, and the five pyridine ring carbons in the δ 120-160 ppm range.

• Mass Spectrometry (EI or ESI):

  • The mass spectrum would show a characteristic isotopic cluster for the molecular ion [M]⁺ due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br). The major peaks would be at m/z corresponding to [M]⁺, [M+2]⁺, and [M+4]⁺ in an approximate 1:2:1 ratio.

Safety, Handling, and Storage

No specific Safety Data Sheet (SDS) is available for CAS 1805103-19-8. Therefore, a conservative approach to safety must be adopted, treating the compound with the precautions required for related, hazardous brominated pyridines.[7][8][9][10][11]

• Hazard Identification:

  • Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled, based on data from analogous compounds.[7][10]

  • Irritation: Expected to cause skin irritation and serious eye irritation.[7][9][11]

  • Respiratory: May cause respiratory irritation.[7][9]

• Recommended Handling Procedures:

  • Work in a well-ventilated chemical fume hood at all times.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[7][10]

  • Avoid breathing dust, fumes, or vapors.[7]

  • Wash hands thoroughly after handling.[9]

• Storage:

  • Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).

  • Keep in a cool, dry, and dark place. Supplier data suggests refrigerated storage at 2-8°C is optimal to ensure long-term stability.[1]

  • Store away from incompatible materials such as strong oxidizing agents and strong acids.[11]

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Halomethylpyridine Building Blocks: A Technical Guide for Drug Discovery

Introduction: The Strategic Value of Halomethylpyridines in Medicinal Chemistry

The pyridine ring is a ubiquitous and highly privileged scaffold in medicinal chemistry, present in a vast number of FDA-approved drugs.[1][2][3] Its ability to act as a hydrogen bond acceptor and its modulation of a molecule's physicochemical properties, such as solubility and lipophilicity, make it a cornerstone of modern drug design.[2] Halomethylpyridines—pyridines substituted with a chloromethyl, bromomethyl, or iodomethyl group—represent a particularly versatile class of building blocks. They offer a reactive "handle" for introducing the pyridyl moiety into a target molecule or for further elaboration, enabling the rapid exploration of chemical space and the optimization of lead compounds.

This guide provides an in-depth technical overview of the synthesis, reactivity, and strategic application of halomethylpyridine building blocks in drug discovery. It is designed for researchers, medicinal chemists, and process development scientists, offering field-proven insights and detailed experimental protocols to facilitate the effective use of these powerful synthetic intermediates.

PART 1: Synthesis of Halomethylpyridine Building Blocks

The most common halomethylpyridines—the 2-, 3-, and 4-isomers of chloromethylpyridine—are typically synthesized from their corresponding methylpyridines (picolines). The choice of synthetic route often depends on the starting material's availability and the desired isomer.

Synthesis from Picoline N-Oxides (for 2- and 4-isomers)

A highly effective method for preparing 2- and 4-chloromethylpyridines involves the activation of the corresponding picoline N-oxide. This approach leverages the electronic properties of the N-oxide to facilitate chlorination of the methyl group.

Phosphoryl chloride (POCl₃) in the presence of a tertiary amine base like triethylamine is a common and effective reagent for this transformation.[4] The reaction proceeds with high conversion and selectivity.[4] Other chlorinating agents such as benzenesulfonyl chloride and trichloroacetyl chloride have also been successfully employed.[4]

Caption: General multi-step synthesis of chloromethylpyridine hydrochlorides.

PART 2: Core Reactivity and Strategic Application

Halomethylpyridines are bifunctional molecules possessing two primary sites of reactivity: the electrophilic carbon of the halomethyl group and the pyridine ring itself, which can be functionalized via cross-coupling reactions. The strategic choice of reaction conditions allows chemists to selectively target one of these sites.

Nucleophilic Substitution (Sₙ2) Reactions

The most fundamental transformation of halomethylpyridines is the nucleophilic substitution at the benzylic-like carbon. This reaction typically proceeds via an Sₙ2 mechanism, where a nucleophile displaces the halide leaving group. [5][6]This pathway is ideal for introducing a wide variety of functional groups, including amines, azides, cyanides, thiols, and alkoxides. [7][8] Isomeric Reactivity: The position of the halomethyl group significantly influences its reactivity. The 2- and 4-isomers are generally more reactive towards nucleophilic substitution than the 3-isomer. [9]This is because the electron-withdrawing nitrogen atom can stabilize the transition state of the Sₙ2 reaction through resonance, particularly for attack at the C2 and C4 positions.

Caption: Sₙ2 reactivity trend and common transformations of halomethylpyridines.

Palladium-Catalyzed Cross-Coupling Reactions

For constructing more complex molecular architectures, particularly biaryl and hetero-biaryl systems, palladium-catalyzed cross-coupling reactions are indispensable tools. [10][11]Halomethylpyridines can participate in these reactions, although careful consideration of the substrate is required.

• Substrates with Halogen on the Ring: Building blocks like 2-bromo-6-(chloromethyl)pyridine are particularly useful. The significant difference in reactivity between an aryl bromide (Csp²-Br) and a benzyl chloride (Csp³-Cl) allows for chemoselective Suzuki-Miyaura coupling at the C2 position. [12]The oxidative addition of palladium(0) to the C-Br bond is much faster than to the C-Cl bond under typical Suzuki conditions, leaving the chloromethyl group intact for subsequent nucleophilic substitution. [12][13]

• Direct Coupling of the Halomethyl Group: While less common than coupling at a ring halogen, direct cross-coupling of the Csp³-Cl bond is possible, particularly in Negishi-type reactions. However, this often requires specific catalyst systems and can be prone to side reactions like β-hydride elimination if applicable.

The Role of the Pyridine Nitrogen: The nitrogen atom in the pyridine ring can influence the outcome of cross-coupling reactions. It can coordinate to the palladium catalyst, which may either be beneficial by stabilizing a catalytic intermediate or detrimental by forming inactive, over-coordinated palladium species, thereby poisoning the catalyst. [14][15]The choice of ligand is crucial to modulate the electronics and sterics at the metal center to ensure efficient catalysis.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

PART 3: Case Studies in Drug Synthesis

The utility of halomethylpyridine building blocks is best illustrated through their application in the synthesis of marketed drugs and bioactive molecules.

Case Study 1: Acetamiprid Intermediate

The neonicotinoid insecticide Acetamiprid relies on a functionalized pyridine core. A key intermediate, 2-chloro-5-(chloromethyl)pyridine , is synthesized in high yield (97%) and serves as the foundational building block for the final product. [16]This intermediate demonstrates the industrial-scale importance of having reliable synthetic routes to these scaffolds.

Intermediate	Precursor	Reagents	Yield	Reference
2-Chloro-5-(chloromethyl)pyridine	2-chloro-2-chloromethyl-4-cyano-butanal	Solid phosgene, Toluene	97%	[16]

Case Study 2: Mirtazapine Synthesis

Mirtazapine is a tetracyclic antidepressant. Its synthesis involves the cyclization of a piperazine-substituted pyridylmethanol. [17][18]This key pyridylmethanol intermediate, 1-(3-hydroxymethylpyridin-2-yl)-4-methyl-2-phenylpiperazine, is conceptually derived from a nucleophilic substitution reaction between 2-chloro-3-(chloromethyl)pyridine and 1-methyl-3-phenylpiperazine, followed by hydrolysis, or more commonly, through coupling with a 2-chloronicotinic acid derivative. [19]This highlights how halomethylpyridines or their synthetic equivalents are crucial for constructing the core structure of complex pharmaceuticals.

Drug	Key Synthetic Step	Precursor Type	Reference
Mirtazapine	Sulfuric acid-mediated cyclization	Pyridylmethanol	[20][17]

Case Study 3: Betahistine Synthesis

Betahistine, a drug used to treat vertigo, is chemically N-methyl-2-(pyridin-2-yl)ethanamine. While some syntheses start from 2-vinylpyridine, [21][22]an alternative conceptual approach involves the reaction of 2-(chloromethyl)pyridine with a suitable one-carbon nucleophile (like cyanide) followed by reduction and N-methylation, showcasing the versatility of the chloromethyl group as a synthetic handle.

Drug	Starting Material (Common Route)	Alternative Conceptual Precursor	Reference
Betahistine	2-Vinylpyridine	2-(Chloromethyl)pyridine	[2][21][22]

PART 4: Experimental Protocols

The following protocols are generalized procedures based on established literature and are intended as a starting point for laboratory synthesis. Researchers must conduct a thorough risk assessment before any experimentation.

Protocol 4.1: General Procedure for Synthesis of 3-(Chloromethyl)pyridine Hydrochloride

This protocol is adapted from a patented method for the synthesis of 3-(chloromethyl)pyridine hydrochloride from 3-pyridylmethanol. [19]

• Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and an addition funnel.

• Reagents: Charge the flask with thionyl chloride (1.1-1.3 equivalents) dissolved in an inert solvent such as toluene.

• Addition: Prepare a solution of 3-pyridylmethanol (1.0 equivalent) in toluene and place it in the addition funnel.

• Reaction: Slowly add the 3-pyridylmethanol solution to the stirred thionyl chloride solution. Maintain the reaction temperature below 35°C, using a water bath for cooling if necessary.

• Precipitation: After the addition is complete, stir the mixture for an additional 1-2 hours at room temperature. The product, 3-(chloromethyl)pyridine hydrochloride, will precipitate from the solution.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold toluene to remove any unreacted starting materials.

• Drying: Dry the white to off-white solid under vacuum to yield the final product.

Protocol 4.2: General Procedure for Sₙ2 Reaction with an Amine

This protocol describes a typical nucleophilic substitution reaction of a chloromethylpyridine with a primary or secondary amine.

• Setup: In a round-bottom flask, dissolve the chloromethylpyridine hydrochloride (1.0 equivalent) in a suitable polar aprotic solvent, such as acetonitrile or DMF.

• Base: Add a non-nucleophilic base, such as potassium carbonate or diisopropylethylamine (2.0-3.0 equivalents), to neutralize the hydrochloride salt and the HCl generated during the reaction.

• Nucleophile: Add the amine nucleophile (1.1-1.5 equivalents) to the stirred suspension.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80°C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 4.3: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the Suzuki coupling of a bromo(chloromethyl)pyridine with an arylboronic acid. [12]

• Setup: To an oven-dried Schlenk flask, add the bromo(chloromethyl)pyridine (1.0 equivalent), the arylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable ligand, 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equivalents).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane or toluene) and water.

• Reaction: Heat the reaction mixture to 80-110°C with vigorous stirring until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with water and ethyl acetate. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography on silica gel.

PART 5: Safety and Handling

Halomethylpyridines and their hydrochloride salts are reactive and hazardous chemicals that must be handled with appropriate safety precautions.

• Hazards: These compounds are typically corrosive and can cause severe skin burns and eye damage. [16]They are harmful if swallowed and may cause respiratory irritation. [13]Some data suggests they may be mutagenic or carcinogenic. [16][17]* Handling: Always handle halomethylpyridines in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. [16]Avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents. [14]Keep containers tightly closed.

Conclusion

Halomethylpyridine building blocks are indispensable tools in the arsenal of the modern medicinal chemist. Their dual reactivity allows for both simple and complex molecular elaborations through well-understood nucleophilic substitution and palladium-catalyzed cross-coupling reactions. A thorough understanding of the relative reactivity of the different isomers and the factors influencing their reaction pathways is critical for their strategic and successful application. By leveraging the protocols and insights provided in this guide, researchers can effectively harness the synthetic power of halomethylpyridines to accelerate the discovery and development of next-generation therapeutics.

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Difference between 2-Bromo-5-methylpyridine and 2-Bromo-5-(bromomethyl)-3-methylpyridine

Executive Summary

This technical guide provides a high-resolution comparative analysis of 2-Bromo-5-methylpyridine (Compound A) and its functionalized derivative, 2-Bromo-5-(bromomethyl)-3-methylpyridine (Compound B). While both share a 2-bromopyridine core, their utility in medicinal chemistry diverges significantly. Compound A serves as a robust, monofunctional scaffold for metal-catalyzed cross-couplings. In contrast, Compound B acts as a bifunctional electrophile, offering orthogonal reactivity profiles suitable for fragment-based drug discovery (FBDD), PROTAC linker synthesis, and late-stage diversification. This guide details their physicochemical properties, synthetic pathways, and divergent reactivity profiles driven by steric and electronic factors.

Physicochemical Profile & Structural Comparison

The introduction of the bromomethyl group at C-5 and the methyl group at C-3 in Compound B drastically alters the physicochemical landscape compared to Compound A.

Table 1: Comparative Physicochemical Properties

Property	2-Bromo-5-methylpyridine (Compound A)	2-Bromo-5-(bromomethyl)-3-methylpyridine (Compound B)
CAS Number	3510-66-5	1805103-19-8
Molecular Formula	C₆H₆BrN	C₇H₇Br₂N
Molecular Weight	172.02 g/mol	264.95 g/mol
Physical State	Solid (mp 41–43 °C)	Solid (mp ~88–95 °C depending on purity)
ClogP (Est.)	~2.4	~3.1
Key Functionality	Aryl Halide (Electrophile)	Aryl Halide + Alkyl Halide (Dual Electrophile)
Steric Environment	Unhindered at C-3	Hindered at C-3 (Ortho to Br)

Structural Visualization

The following diagram illustrates the atom numbering and the steric environment differences. Note the "Steric Gatekeeper" role of the C-3 methyl group in Compound B.

Figure 1: Structural comparison highlighting the steric blockade at C-3 in Compound B.

Synthetic Pathways

Understanding the synthesis of these compounds is critical for scale-up and impurity management. Compound B is typically not made directly from Compound A due to the need for the C-3 methyl group. Instead, it originates from 2-amino-3,5-dimethylpyridine .

Synthesis of Compound A

• Precursor: 2-Amino-5-methylpyridine.[1]

• Method: Sandmeyer reaction (NaNO₂/HBr/Br₂).

• Outcome: High yield, regioselective bromination at C-2.

Synthesis of Compound B

• Precursor: 2-Bromo-3,5-dimethylpyridine.

• Method: Radical Bromination (NBS, AIBN/BPO, CCl₄ or PhCF₃).

• Regioselectivity Mechanism: Radical stability and sterics favor the C-5 methyl over the C-3 methyl. The C-3 methyl is sterically crowded by the C-2 bromine and the ring nitrogen, and the resulting radical is less stable. Therefore, mono-bromination selectively yields the 5-bromomethyl derivative.

Figure 2: Synthetic route to Compound B, highlighting the regioselective radical bromination step.

Reactivity Profiles & Orthogonality

The core value of Compound B lies in its orthogonal reactivity . Unlike Compound A, which requires metal catalysis for C-C bond formation, Compound B offers a "Click-like" electrophilic handle at C-5.

A. C-2 Reactivity (Suzuki/Buchwald Coupling)

• Compound A: Highly reactive. The C-2 position is unhindered. Standard catalysts (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) work efficiently.

• Compound B: Diminished reactivity. The C-3 methyl group exerts significant steric hindrance (ortho-effect).

  • Implication: Oxidative addition of Pd(0) is slower.

  • Solution: Requires sterically demanding, electron-rich ligands (e.g., XPhos, SPhos, RuPhos ) or higher temperatures to facilitate coupling at C-2.

B. C-5 Reactivity (Alkylation)

• Compound A: Inert. The C-5 methyl is chemically stable under standard coupling conditions.

• Compound B: High Reactivity (SN2). The benzylic-like bromide is a potent electrophile.

  • Nucleophiles: Amines (primary/secondary), thiols, alkoxides.

  • Conditions: Mild bases (K₂CO₃, DIPEA) at room temperature.

  • Selectivity: The C-5 alkyl bromide reacts much faster than the C-2 aryl bromide under SN2 conditions, allowing for selective derivatization without disturbing the aryl halide.

Table 2: Reactivity Matrix

Reaction Type	Compound A	Compound B
SNAr (Nucleophilic Aromatic Subst.)	Possible at C-2 (requires strong EWG or harsh conditions)	Possible at C-2, but hindered by C-3 Me.
Pd-Catalyzed Coupling (C-2)	Excellent. Standard ligands.	Challenging. Requires Buchwald ligands (e.g., XPhos).
SN2 Alkylation (C-5)	No Reaction.	Excellent. Reacts with amines/thiols/phenols.
Radical Reactivity	Can be brominated to form B.	Risk of over-bromination (dibromomethyl).

Applications in Drug Discovery

Compound A: The Scaffold

Used primarily as a core building block.

• Example: Synthesis of 5-methyl-2,2'-bipyridines or biaryl systems where the methyl group acts as a metabolic soft spot (for clearance) or a hydrophobic contact.

Compound B: The Linker & Fragment Grower

Used for advanced medicinal chemistry campaigns.

• PROTACs: The C-5 bromomethyl group serves as an attachment point for the linker chain connecting the E3 ligase ligand to the Warhead.

• Fragment Growing: If a fragment binds via the pyridine ring, the C-5 handle allows "growing" the molecule into an adjacent pocket by displacing the bromide with diverse amines.

• Covalent Inhibitors: The bromomethyl group itself can act as a covalent warhead (reacting with Cysteine), though it is often too reactive; it is usually converted to an acrylamide or similar moiety.

Safety & Handling

• Compound A: Standard irritant.[2] Handle with gloves and eye protection.[3][2]

• Compound B: Lachrymator & Vesicant. The bromomethyl moiety makes this compound a potent alkylating agent.

  • Hazard:[2][4] Causes severe skin burns and eye damage. Inhalation can cause respiratory edema.

  • Protocol: Must be weighed in a fume hood. Double-glove (Nitrile/Laminate). Quench all glassware and waste with dilute ammonia or thiosulfate to destroy active alkylating residues before disposal.

References

• Sigma-Aldrich. 2-Bromo-5-methylpyridine Product Sheet. CAS: 3510-66-5.[5] Available at:

• BLD Pharm. 2-Bromo-5-(bromomethyl)-3-methylpyridine Product Details. CAS: 1805103-19-8.[6] Available at:

• Goswami, S., et al. "Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines."[7] Tetrahedron Letters, 2014.[8] (Discusses the selectivity of NBS bromination favoring the 5-methyl over the 3-methyl position).

• ChemicalBook. Synthesis of 2-Bromo-5-bromomethylpyridine. (General procedure for benzylic bromination of picolines). Available at:

• BenchChem. Spectroscopic Insights into 2-Bromo-4-methylpyridine Reactions. (Comparative reactivity of bromopyridines). Available at: [9]

Sources

• 1. 2-氨基-5-溴-3-甲基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-溴-3-甲基吡啶 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-アミノ-5-ブロモ-3-メチルピリジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. 3510-66-5|2-Bromo-5-methylpyridine|BLD Pharm [bldpharm.com]
• 6. 1805103-19-8|2-Bromo-5-(bromomethyl)-3-methylpyridine|BLD Pharm [bldpharm.com]
• 7. daneshyari.com [daneshyari.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Advanced Protocol: Radical Bromination of Methylpyridines via Wohl-Ziegler Reaction

Executive Summary

The radical bromination of methylpyridines (Wohl-Ziegler reaction) is a pivotal yet notorious transformation in drug discovery. While the conversion of a methyl group to a bromomethyl moiety is synthetically valuable, the basicity of the pyridine ring and the high instability of the product (2-bromomethylpyridine) often lead to low yields, "tar" formation, and self-quaternization.

This Application Note provides a modernized, field-proven protocol that moves away from toxic carbon tetrachloride (

) to Trifluorotoluene ( ) , a greener and highly effective alternative. It establishes a rigorous workflow for isolating the unstable product as a hydrobromide salt to ensure long-term stability and purity.

Scientific Foundation & Mechanism

The Challenge of Pyridines

Unlike simple toluenes, methylpyridines present two specific challenges in radical bromination:

• Nitrogen Basicity: The pyridine nitrogen can be protonated by the HBr byproduct. While this deactivates the ring against electrophilic bromination (a benefit), it can precipitate the substrate from non-polar solvents, halting the reaction.

• Self-Quaternization: The product, 2-(bromomethyl)pyridine, contains both a nucleophile (pyridine N) and an electrophile (alkyl bromide). In its free-base form, it rapidly undergoes intermolecular

  reactions, forming insoluble dark polymers (pyridinium salts).

Mechanistic Pathway

The reaction follows a radical chain mechanism.

-Bromosuccinimide (NBS) acts as a reservoir for low concentrations of molecular bromine ( ), which is the active brominating species.

Figure 1: Radical Chain Mechanism. Note the critical role of NBS in maintaining low

concentration to prevent ionic addition.

Critical Parameters & Optimization

Solvent Selection

The choice of solvent is the single most critical variable.

Solvent	Polarity	NBS Solubility	Green Status	Application Note
Trifluorotoluene ( )	Moderate	Low	Recommended	High boiling point (102°C), chemically inert, excellent replacement.
Benzene	Non-polar	Low	Avoid	Carcinogenic. Strict regulatory limits.
Acetonitrile ( )	Polar	High	Acceptable	Solubilizes succinimide (harder workup). Can promote ionic side reactions.
	Non-polar	Low	Banned	Legacy solvent.[1][2] Do not use.

Stoichiometry and Reagents

• NBS: Use 1.05 – 1.10 equivalents . Large excesses lead to di-bromination. Ensure NBS is white; yellow NBS contains free

  and should be recrystallized from water if purity is critical.

• AIBN: 0.05 – 0.10 equivalents . Add in two portions (at t=0 and t=1h) to maintain radical flux.

• Light: A 250W tungsten lamp or broad-spectrum LED can accelerate initiation, often allowing lower reaction temperatures.

Detailed Experimental Protocol

Materials

• Substrate: 2-Methylpyridine (2-Picoline) or 3/4-Methylpyridine.

• Reagent:

  -Bromosuccinimide (NBS), finely powdered.

• Initiator: Azobisisobutyronitrile (AIBN).

• Solvent:

  -Trifluorotoluene ( ), anhydrous.

Reaction Procedure

• Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add Methylpyridine (10.0 mmol, 1.0 eq) and

  (30 mL, 0.33 M).

• Reagent Addition: Add NBS (10.5 mmol, 1.05 eq) and AIBN (0.5 mmol, 0.05 eq).

  • Note: NBS is denser than the solvent and will sink. Succinimide (byproduct) is less dense and will float/suspend.

• Initiation: Purge with nitrogen for 5 minutes. Heat the mixture to 85–90°C (gentle reflux).

  • Visual Cue: The reaction often turns orange/red initially and then fades to pale yellow as the radical chain propagates.

• Monitoring: Monitor by TLC or HPLC. Reaction is typically complete in 2–4 hours.

  • Endpoint: Conversion of dense NBS (bottom) to floating succinimide (top).

• Filtration: Cool the mixture to 0°C. Filter off the precipitated succinimide using a sintered glass funnel. Wash the cake with cold

  .

Isolation Strategy (Critical Decision)

Do not concentrate the free base to dryness unless absolutely necessary. It will polymerize.

Figure 2: Isolation decision tree. Salt formation is the gold standard for stability.

Method A: Isolation as Hydrobromide Salt (Recommended)

• To the cold filtrate (

  ), add 33% HBr in Acetic Acid (1.1 eq) dropwise.

• The product will precipitate immediately as a white to off-white solid.

• Filter the solid, wash copiously with dry Diethyl Ether or MTBE to remove traces of acid and solvent.

• Dry under vacuum.[3] Store at 4°C.

  • Stability:[4] The HBr salt is stable for months at 4°C.

Method B: Free Base (For immediate use)

• Wash the organic filtrate with cold saturated

  (aq) and Brine.

• Dry over

  (do not use as it may coordinate).

• Concentrate carefully at <30°C .

• Use immediately. Do not store the neat oil.

Troubleshooting & FAQ

Observation	Root Cause	Corrective Action
Black Tar / Polymer	Self-alkylation of free base.	Isolate as HBr salt immediately. Avoid concentrating the free base.
No Reaction	Radical chain inhibition (O2) or impure NBS.	Purge vigorously with . Recrystallize NBS (H2O). Add more AIBN.
Polybromination	Excess NBS or high temp.	Strictly limit NBS to 1.05 eq. Stop reaction at 90-95% conversion.
Succinimide not filtering	Particle size too fine.	Cool to -10°C before filtering. Use Celite pad.

Safety Information

• NBS (N-Bromosuccinimide): Corrosive and irritant. Incompatible with strong reducers.[4][5]

• Bromomethylpyridines: Potent Lachrymators and alkylating agents. Handle strictly in a fume hood. Skin contact causes severe burns.

• AIBN: Produces nitrogen gas upon decomposition; ensure the system is vented to avoid pressure buildup. Toxic if ingested.

References

• Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317. Link

• Podgoršek, A., et al. (2009). Radical Bromination with N-Bromosuccinimide in Ionic Liquids. Tetrahedron Letters, 50(26), 3445-3448. (Discusses green solvent alternatives). Link

• BenchChem. (2025).[6] Troubleshooting guide for the radical bromination of methyl 4-chloro-2-methylbenzoate. (Provides modern solvent data including PhCF3). Link

• Sigma-Aldrich. (2025). 2-(Bromomethyl)pyridine hydrobromide Product Sheet. (Safety and Stability Data). Link

• Goswami, S., et al. (2001). N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. Journal of Heterocyclic Chemistry, 38(1), 173-178. Link

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. fishersci.ca [fishersci.ca]
• 5. Scholars Crossing - Liberty University Research Week: Optimizing a Lab-Friendly Radical Bromination Reaction [digitalcommons.liberty.edu]
• 6. benchchem.com [benchchem.com]

Using 2-Bromo-5-(bromomethyl)-3-methylpyridine in nucleophilic substitution reactions

Technical Application Note: Chemoselective Nucleophilic Substitution of 2-Bromo-5-(bromomethyl)-3-methylpyridine

Executive Summary & Strategic Value

This technical guide details the operational protocols for utilizing 2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS: 1805103-19-8 / 101990-45-8) in medicinal chemistry and lead optimization.

This scaffold is a "dual-warhead" intermediate. Its value lies in its chemoselectivity :

• The Aliphatic "Warhead" (C5-Bromomethyl): A highly reactive, benzylic-like electrophile susceptible to rapid

  substitution under mild conditions.

• The Aromatic "Anchor" (C2-Bromo): A sterically managed aryl halide that remains inert during the initial substitution but serves as a latent handle for subsequent Suzuki-Miyaura or Buchwald-Hartwig couplings.

Key Application: Synthesis of bifunctional pyridine cores for kinase inhibitors, GPCR ligands, and fragment-based drug discovery (FBDD).

Reactivity Landscape & Mechanistic Logic

To maximize yield and purity, one must understand the electronic environment of the pyridine ring.

• Electronic Activation: The pyridine nitrogen is electron-withdrawing. This reduces electron density at the C5-methylene position, making it arguably more electrophilic than a standard benzyl bromide towards nucleophiles.

• Steric Gating: The C3-methyl group provides steric bulk near the C2-bromide. This effectively "protects" the C2 position from unwanted side reactions during the C5-substitution, while also influencing the atropisomerism of future bi-aryl couplings.

Diagram 1: Chemoselectivity Map

This diagram illustrates the divergent reactivity pathways, guiding the chemist to the correct reaction order.

Caption: Pathway A is the requisite first step. Attempting Pathway B first risks polymerization of the reactive bromomethyl group.

Experimental Protocols

General Handling & Safety

• Hazard: Halomethylpyridines are potential lachrymators (tear-inducing) and severe skin irritants.

• Control: All weighing and transfers must occur within a certified fume hood. Double-glove (Nitrile/Laminate) is recommended.

• Quenching: Residual alkyl bromide on glassware should be quenched with a dilute solution of ammonia or sodium thiosulfate before washing.

Protocol A: C-N Bond Formation (Amination)

Target: Synthesis of tertiary amines using secondary amine nucleophiles (e.g., Morpholine, Piperazine).

Rationale: The reaction uses a mild inorganic base to neutralize the HBr byproduct without triggering elimination or affecting the C2-Br bond.

Materials:

• Substrate: 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 eq)

• Nucleophile: Secondary amine (1.1 – 1.2 eq)

• Base:

  (anhydrous, 2.0 eq) or DIPEA (1.5 eq)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend

  (2.0 eq) in anhydrous MeCN (10 mL per gram of substrate).

• Nucleophile Addition: Add the secondary amine (1.1 eq) to the suspension. Stir for 5 minutes at Room Temperature (RT).

• Substrate Addition: Dissolve 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 eq) in a minimal amount of MeCN. Add this solution dropwise to the reaction mixture over 10 minutes.

  • Note: Dropwise addition prevents localized high concentrations that could lead to bis-alkylation if using primary amines.

• Reaction: Stir at RT. Monitor by TLC (System: 30% EtOAc/Hexanes) or LC-MS.

  • Typical completion time: 2–4 hours.

  • Observation: The C2-Br remains stable; only the C5-CH2Br reacts.

• Work-up:

  • Filter off the solid salts (

    , excess carbonate).

  • Concentrate the filtrate under reduced pressure.[1]

  • Purification: Flash column chromatography (Silica gel, gradient 0-50% EtOAc in Hexanes).

Data Validation (Expected):

• 1H NMR: Disappearance of the

  singlet (~4.42 ppm) and appearance of a new methylene singlet shifted upfield (~3.5 ppm depending on amine).

• MS: M+H peak corresponds to Product Mass.[2] Isotopic pattern should still show the characteristic 1:1 doublet of the remaining Bromine atom (C2-Br).

Protocol B: C-O Bond Formation (Etherification)

Target: Synthesis of pyridyl-benzyl ethers using phenols.

Rationale: Phenols are weaker nucleophiles than amines and require stronger activation or higher temperatures.

is preferred for its solubility and "cesium effect" in promoting substitution.

Step-by-Step Procedure:

• Activation: Dissolve Phenol derivative (1.0 eq) and

  (1.5 eq) in anhydrous DMF or Acetone . Stir for 15 minutes to generate the phenoxide.

• Addition: Add 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 eq) in one portion.

• Reaction: Heat to 50–60°C .

  • Caution: Do not exceed 80°C to avoid displacement of the C2-Br or hydrolysis.

• Work-up: Dilute with water, extract with EtOAc (3x). Wash organics with 1M NaOH (to remove unreacted phenol) and brine.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Hydrolysis of Bromomethyl group	Ensure solvents are anhydrous. Avoid hydroxide bases; use Carbonates or tertiary amines.
Side Product: Dimer	Reaction of product with substrate	Only occurs with primary amines. Use excess amine (2-3 eq) or switch to secondary amine.
C2-Br Loss	side reaction	Reaction temperature too high (>80°C) or nucleophile is too harsh (e.g., thiolate anion). Lower temp to 0°C.
Lachrymation	Volatilization of substrate	Keep reaction capped. Use cold traps on rotavap. Neutralize glassware with ammonia.

Advanced Workflow: Sequential Functionalization

The true power of this scaffold is realized when the substitution is followed by a cross-coupling reaction.

Diagram 2: Integrated Workflow

This flowchart depicts the logical progression from raw material to lead compound.

Caption: The critical QC checkpoint ensures the "Anchor" (C2-Br) is preserved for the final diversity step.

References & Authority

• Synthesis & Characterization:

  • Methodology: The bromination of 2-bromo-5-picoline to generate the title compound is described in US Patent 5,155,117.

  • Source:

• Compound Data:

  • PubChem CID 54237142:[3] Provides physical property predictions and structural identifiers.[2]

  • Source:

• Analogous Reactivity (Application Note):

  • Context: Protocols for nucleophilic substitution on benzylic bromides in pyridine systems (BenchChem Application Notes).

  • Source:

• General Reactivity of Halomethylpyridines:

  • Context: Chemoselectivity of alkyl vs aryl halides in palladium catalysis.

  • Source:

Sources

• 1. 5-BROMO-2-METHYLPYRIDIN-3-AMINE synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. PubChemLite - 2-bromo-5-(bromomethyl)-3-methylpyridine (C7H7Br2N) [pubchemlite.lcsb.uni.lu]

Application Note: Strategic Functionalization of 2-Bromo-5-(bromomethyl)-3-methylpyridine

Executive Summary

This guide details the strategic application of 2-Bromo-5-(bromomethyl)-3-methylpyridine in medicinal chemistry.[1] This scaffold is a high-value "bifunctional linchpin" allowing for the modular construction of trisubstituted pyridines.[1] Its utility lies in the distinct reactivity profiles of its two electrophilic sites:[2]

• C5-Bromomethyl (

  -Br): Highly reactive towards nucleophilic substitution ( ).[1][2]

• C2-Aryl Bromide (

  -Br): Reactive in metal-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), but sterically modulated by the C3-methyl group.[1][2]

Successful utilization requires strict adherence to chemoselective protocols to prevent polymerization or unwanted hydrolysis of the benzylic bromide during metal catalysis.[1][2]

Chemical Profile & Reactivity Analysis

Structural Logic

The molecule presents a reactivity hierarchy that dictates the synthetic workflow.[1][2]

Feature	Position	Reactivity Type	Characteristics
Benzylic Halide	C5 (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	Electrophile ( )	Most Reactive. Unstable in hot aqueous base (hydrolysis).[1][2] Reacts rapidly with amines, thiols, and alkoxides.[1][2]
Aryl Halide	C2 (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	Electrophile (Pd-Cat)	Latent Reactivity. Requires Pd(0) activation.[1][2] Reactivity is attenuated by the C3-Methyl group (ortho-effect), requiring active ligands (e.g., SPhos, XPhos) or higher temperatures.[1][2][3]
Steric Handle	C3 ( )	Steric Modulator	Blocks metallation at C3. Slows oxidative addition at C2.[1][2] Prevents planar conformation with bulky coupling partners.[1][2]

The "Ortho-Effect" Challenge

Unlike simple 2-bromopyridines, the 3-methyl group exerts steric pressure on the palladium center during the oxidative addition step of cross-coupling.[1][2] Standard catalysts like ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

may be sluggish.[1][2]

• Recommendation: Use sterically demanding, electron-rich phosphine ligands (e.g., SPhos , XPhos ) or bidentate ligands with large bite angles (e.g., dppf ) to facilitate the coupling.[1][2][3]

Strategic Workflows (Chemo-Selectivity)

Researchers must choose between two pathways based on the stability of the C5-nucleophile.

Caption: Decision tree for orthogonal functionalization. Path A is generally higher yielding due to the stability of the aryl bromide.[2]

Detailed Experimental Protocols

Protocol A: First Suzuki Coupling (Robust)

Use this when the C5-substituent (e.g., amine, ether) is stable to Pd-coupling conditions.[2][3]

Step 1: Nucleophilic Substitution at C5

Objective: Install a morpholine moiety at the benzylic position.[1][2]

• Reagents: 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 equiv), Morpholine (1.1 equiv), ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  (2.0 equiv), Acetonitrile (ACN).[1][2]

• Procedure:

  • Dissolve substrate in ACN (0.2 M).[1][2][3]

  • Add powdered

    and cool to 0°C.

  • Add Morpholine dropwise.[1][2]

  • Stir at 0°C ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    RT for 2–4 hours. (Monitor by TLC/LCMS; benzylic bromide is consumed rapidly).[1][2]

  • Workup: Filter off solids, concentrate filtrate. Partition between EtOAc/Water.[1][2][4] Dry organic layer (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ).[1][2]

  • Yield: Typically 85–95%.[1][2]

Step 2: Suzuki-Miyaura Coupling at C2

Objective: Couple the aryl bromide with Phenylboronic acid.[1]

• Reagents: Intermediate from Step 1 (1.0 equiv), Phenylboronic acid (1.2 equiv), ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  (5 mol%), (2.0 equiv).[1][2]

• Solvent: 1,4-Dioxane / Water (4:1 ratio). Degassed.

• Procedure:

  • Combine aryl bromide, boronic acid, and base in a reaction vial.

  • Add degassed solvent.[1][2]

  • Add Pd catalyst under inert atmosphere (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    or Ar).[1][2]

  • Heat to 90°C for 4–12 hours.

  • Note: The C3-methyl group may slow the reaction; if incomplete after 12h, boost temp to 100°C or add 2 mol% fresh catalyst.

  • Workup: Dilute with EtOAc, wash with brine.[1][2][3] Purify via column chromatography.[1][2]

Protocol B: Anhydrous Suzuki Coupling (Chemoselective)

Use this when you must retain the C5-Bromide for later steps.[1][2] This is challenging because the benzylic bromide can hydrolyze or undergo oxidative addition.[2]

Critical Requirement: Strictly anhydrous conditions to prevent hydrolysis of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

to .[1][2]

• Reagents: 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 equiv), Arylboronic acid (1.1 equiv), ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  (tribasic, anhydrous, finely ground) (2.5 equiv).[1][2]

• Catalyst:

  (5 mol%) or / SPhos.

• Solvent: Anhydrous Toluene (0.1 M).

• Procedure:

  • Flame-dry glassware and cool under Argon.[1][2]

  • Add substrate, boronic acid, and anhydrous ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    .[1][2]

  • Add anhydrous Toluene.[1][2]

  • Add catalyst.[1][2][5][6][7][8]

  • Heat to 80°C (Do not exceed 100°C to avoid degradation of the benzylic bromide).[1][2]

  • Monitoring: Stop immediately upon consumption of starting material (approx. 6–8 hours).[1][2]

  • Workup: Filter through a Celite pad (elute with DCM).[1][2][3] Do not perform an aqueous wash if the product is prone to hydrolysis.[1][2] Concentrate and purify immediately on silica (neutralized with 1%

    if necessary).

Troubleshooting & Optimization

Problem	Root Cause	Solution
Low Conversion (Step 2)	Steric hindrance from C3-Methyl.[1][2]	Switch to SPhos or XPhos Pd G3 precatalysts.[1][2] Increase temperature to 110°C (microwave).
Hydrolysis of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">	Water in solvent/base.[1][2]	Use Protocol B (Anhydrous Toluene/ ).[1][2] Ensure reagents are dry.[1][2]
Homocoupling (Biaryl)	Oxidation of boronic acid.[1][2][3]	Degas solvents thoroughly (sparge with Ar for 15 min).[1][2][3]
Polymerization	Benzylic bromide reacting with itself or Pd.[1][2]	Keep concentration dilute (0.05 M) in Protocol B. Perform Step 1 (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ) first if possible.[1][2]

Visualization of Reaction Pathway[2][5]

Caption: Sequential functionalization strategy prioritizing the labile benzylic position.

References

• Bifunctional Pyridines: Synthesis and reactivity of 2-bromo-3-methylpyridines. BenchChem Application Notes.[1][2]

• Steric Hindrance in Suzuki Coupling: Tang, W., et al. "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling."[1][2][3][5] Organic Chemistry Frontiers, 2014.[1][2][3]

• General Suzuki Mechanism: "Suzuki-Miyaura Cross-Coupling: Practical Guide." Yoneda Labs.[1][2]

• Compound Data: 2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS 1805103-19-8).[1][2] BLDpharm / PubChem.[1][2]

• Related Patent: "Synthesis of pyridine derivatives via nucleophilic substitution and cross-coupling."[1][2] US Patent 5,155,117 (Analogous chemistry).[1][2][3]

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• 2. researchgate.net [researchgate.net]
• 3. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. US6147226A - Synthesis of cyclopentyl 2-thienyl ketone, tiletamine and tiletamine acid addition salts, such as tiletamine hydrochloride - Google Patents [patents.google.com]

Application Note &amp; Protocols: A Comprehensive Guide to Handling Moisture-Sensitive Bromomethylpyridine Intermediates

Introduction

Pyridine derivatives are foundational scaffolds in modern drug discovery, integral to the structure of numerous therapeutic agents targeting a wide range of diseases, from cancer to neurological disorders.[1][2] Among these, bromomethylpyridine intermediates are particularly valuable building blocks. Their utility stems from the reactive bromomethyl group, which serves as a versatile electrophilic handle for introducing the pyridinylmethyl moiety into target molecules through nucleophilic substitution reactions.[3]

However, this inherent reactivity is also the source of their primary challenge: a pronounced sensitivity to moisture. The presence of even trace amounts of water can lead to rapid hydrolysis, compromising the integrity of the intermediate, reducing reaction yields, and generating problematic impurities. For researchers in drug development, where precision and reproducibility are paramount, mastering the techniques for handling these sensitive compounds is not merely a matter of best practice—it is a prerequisite for success.

This guide provides a comprehensive framework for the successful handling of moisture-sensitive bromomethylpyridine intermediates. Moving beyond a simple list of steps, it delves into the causality behind the protocols, grounding them in the principles of chemical reactivity and laboratory science. We will explore the creation of an anhydrous environment, detail robust experimental protocols, and establish self-validating systems for quality control, ensuring that scientists can confidently and reproducibly leverage these powerful intermediates in their research.

Section 1: The Chemistry of Instability - Why Meticulous Handling is Non-Negotiable

The core challenge in working with bromomethylpyridines is their susceptibility to hydrolysis. The carbon atom of the bromomethyl (-CH₂Br) group is electrophilic and readily attacked by nucleophiles, with water being a ubiquitous and potent reactant.

Mechanism of Hydrolysis: The reaction proceeds via a nucleophilic substitution pathway where a water molecule attacks the electrophilic carbon, leading to the displacement of the bromide ion. This results in the formation of the corresponding hydroxymethylpyridine and hydrobromic acid (HBr).

This degradation has several critical consequences:

• Loss of Active Reagent: The starting material is consumed, directly leading to a reduction in the potential yield of the desired product.

• Formation of Impurities: The hydroxymethylpyridine byproduct can be difficult to separate from the desired product and may interfere with subsequent reaction steps.

• Catalysis of Further Decomposition: The generated HBr can create an acidic microenvironment, potentially catalyzing further decomposition of the starting material or other sensitive reagents in the reaction mixture. Research has shown that the presence of water can significantly alter reaction pathways and energy barriers.[4]

Caption: Hydrolysis pathway of a bromomethylpyridine intermediate.

Section 2: Creating and Maintaining an Anhydrous Environment

The exclusion of atmospheric moisture is the cornerstone of handling these intermediates. This is achieved through a combination of specialized equipment and rigorous preparatory techniques.[5]

The Workspace: Glovebox vs. Schlenk Line

The two primary systems for creating an inert atmosphere are the glovebox and the Schlenk line.[6][7] The choice between them depends on the scale of the operation, the complexity of the manipulation, and the specific sensitivity of the reagents.

• Glovebox: A sealed chamber continuously purged with an inert gas (typically argon or nitrogen) that is circulated through a catalyst to remove O₂ and H₂O to parts-per-million (ppm) levels.[7][8] It is the ideal environment for weighing solids, preparing stock solutions, and performing intricate manipulations with standard laboratory glassware.[6][9]

• Schlenk Line: A dual-manifold apparatus connected to a source of inert gas and a vacuum pump.[6] It allows for the manipulation of air-sensitive materials in specialized glassware (Schlenk flasks) on the benchtop. It is highly effective for running reactions and performing solvent manipulations like distillation and degassing.[5]

Caption: Decision workflow for choosing between a glovebox and a Schlenk line.

Feature	Glovebox	Schlenk Line
Atmosphere Purity	Very High (<1 ppm H₂O/O₂)	High (dependent on technique)
Primary Use Case	Weighing solids, complex manipulations, storage	Reactions, distillations, cannula transfers
Throughput	High (multiple operations at once)	Lower (typically one reaction per port)
Setup Time	Minimal (always on)	Per-experiment setup required
Skill Requirement	Moderate	High (requires proficiency in specific techniques)

Essential Preparations

Drying Glassware: Glass surfaces adsorb a thin film of water from the atmosphere.[8][10] This moisture must be removed before use.

• Oven-Drying: Place glassware in a laboratory oven at >125°C overnight. Assemble the apparatus while still hot and allow it to cool under a stream of dry inert gas or in a desiccator.[8][11]

• Flame-Drying: For last-minute drying, assemble the glassware and heat it carefully with a heat gun or a gentle flame under vacuum. After heating, refill the apparatus with inert gas. Repeat this "purge-and-refill" cycle three times to ensure all atmospheric gases and adsorbed water are removed.[5]

Drying Solvents: Commercial anhydrous solvents are available but can pick up moisture after opening. It is often necessary to dry and store solvents in the lab.

• Common Drying Agents (Desiccants):

  • Molecular Sieves: 3Å or 4Å molecular sieves are highly effective for many common solvents. They trap water molecules within their porous structure.[10] For optimal drying, activate the sieves by heating under vacuum, and allow the solvent to stand over them for at least 48-72 hours.[12]

  • Calcium Hydride (CaH₂): A powerful desiccant suitable for drying hydrocarbons, ethers, and amines. It reacts with water to form Ca(OH)₂ and H₂ gas. Not suitable for protic solvents like alcohols.[13]

  • Sodium/Benzophenone: Used for rigorously drying ethers like THF. The benzophenone acts as an indicator; a deep blue or purple color indicates the solvent is anhydrous.[13] This method requires distillation and should only be performed by experienced personnel due to the use of reactive sodium metal.

Solvent	Recommended Drying Agent	Typical Residual H₂O (ppm)	Reference
Tetrahydrofuran (THF)	3Å Molecular Sieves (20% m/v, 48h)	<10 ppm	[12]
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	~13 ppm	[12][13]
Acetonitrile (MeCN)	4Å Molecular Sieves, then CaH₂	<10 ppm	[13]
Toluene	Sodium/Benzophenone or Neutral Alumina	<10 ppm	[12]

Section 3: Core Experimental Protocols

Protocol 1: Storage and Safe Handling of Solid Intermediates

• Receiving: Upon receipt, inspect the container seal for integrity. Bromomethylpyridines, especially as hydrobromide salts, are often hygroscopic and corrosive.[14][15]

• Storage: Store the container inside a desiccator or, for maximum protection, within a nitrogen-filled glovebox.[7] Keep the container tightly sealed and away from heat and light.

• Handling: Always handle the material in a well-ventilated area, preferably within a fume hood or glovebox, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[16] Avoid creating dust.[17]

Protocol 2: Weighing and Preparing a Stock Solution in a Glovebox

This protocol assumes the use of a glovebox with an atmosphere of <1 ppm H₂O.

• Preparation: Bring all necessary items (the sealed reagent bottle, a new vial with a septum cap, spatulas, weighing paper, and the required volume of anhydrous solvent in a sealed flask) into the glovebox antechamber.

• Purging: Evacuate and refill the antechamber with inert gas for at least three cycles to remove atmospheric air and moisture.[7]

• Transfer: Move the items into the main chamber. Allow them to sit for 10-15 minutes to ensure any residual surface moisture evaporates into the glovebox atmosphere.

• Weighing: Open the reagent bottle. Using a clean spatula, weigh the desired amount of the bromomethylpyridine intermediate onto weighing paper and transfer it to the new vial.

• Dissolution: Using a gas-tight syringe, transfer the required volume of anhydrous solvent into the vial containing the solid. Swirl gently to dissolve.

• Sealing: Securely cap the vial with the septum cap. For added protection during removal from the glovebox, wrap the cap and neck with Parafilm.

• Removal: Place the sealed vial back into the antechamber, close the inner door, and bring it out to the lab bench. The stock solution is now ready for use in a reaction.[6]

Protocol 3: Setting Up a Moisture-Sensitive Reaction on a Schlenk Line

• Glassware Assembly: Assemble the oven- or flame-dried reaction flask (e.g., a three-neck round-bottom flask) equipped with a stir bar, a reflux condenser (if needed), and septa on the open necks.

• Inerting the System: Connect the flask to the Schlenk line via thick-walled tubing. Evacuate the flask under high vacuum for 5-10 minutes to remove air.

• Purge-and-Refill: While the flask is under vacuum, gently heat the glass with a heat gun to drive off any remaining adsorbed moisture. Allow it to cool, then backfill the flask with inert gas (argon or nitrogen). Repeat this vacuum/backfill cycle three times.[5]

• Maintaining Positive Pressure: After the final backfill, ensure a slight positive pressure of inert gas is maintained throughout the experiment. This is typically achieved by connecting the gas line to an oil or mercury bubbler, which provides a visual indicator of gas flow and prevents air from entering the system.[8][11]

• Reagent Addition:

  • Liquids/Solutions: Add anhydrous solvents and liquid reagents via a gas-tight syringe through a rubber septum.[11] To transfer the bromomethylpyridine stock solution prepared in Protocol 2, pierce the septum with the syringe needle, withdraw the required volume, and inject it into the reaction flask.

  • Solids: If adding an air-stable solid, it can be added quickly via a powder funnel against a strong counterflow of inert gas ("positive pressure addition").[5]

Section 4: Verification and Quality Control - A Self-Validating System

Trust in an experimental setup is built on verification. The following protocols allow for the quantitative confirmation of anhydrous conditions and the stability of the intermediate.

Protocol 4.1: Quantifying Water Content with Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for determining trace amounts of water in a sample.[18] It is based on a redox reaction between iodine and sulfur dioxide in the presence of water.[19] This method can be used to certify the dryness of solvents before use or to check the water content of a stock solution.

• Apparatus: Use a volumetric or coulometric Karl Fischer titrator. Coulometric systems are ideal for detecting very low water content (ppm levels).[18]

• Sample Preparation: In a glovebox or using a gas-tight syringe, draw a known volume or mass of the solvent or solution to be analyzed.

• Titration: Inject the sample directly into the KF titration cell. The instrument will automatically titrate the sample and provide a direct readout of the water content in ppm or percentage.

• Interpretation: A solvent suitable for moisture-sensitive reactions should ideally have a water content below 50 ppm, with <10-20 ppm being preferred for highly sensitive substrates.[12]

Protocol 4.2: In-Situ Stability Monitoring with ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive tool for monitoring the stability of the bromomethylpyridine intermediate over time.[20] Hydrolysis can be directly observed by the disappearance of the starting material's signals and the appearance of new signals corresponding to the hydroxymethylpyridine product.[21]

• Initial Spectrum (t=0): Prepare a solution of the bromomethylpyridine intermediate in an anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆) inside a glovebox. Transfer this solution to an NMR tube fitted with a sealable cap (e.g., a J. Young valve). Acquire a baseline ¹H NMR spectrum.

• Monitoring: Leave the NMR tube on the benchtop (exposed to ambient conditions) or under specific stress conditions (e.g., elevated temperature). Acquire subsequent ¹H NMR spectra at regular time intervals (e.g., 1h, 4h, 24h).

• Data Analysis:

  • Identify the characteristic singlet for the benzylic protons of the bromomethyl group (-CH₂Br), typically around δ 4.4-4.8 ppm .

  • Look for the appearance and growth of a new singlet corresponding to the benzylic protons of the hydroxymethyl group (-CH₂OH), which will appear at a slightly different chemical shift, often around δ 4.6-5.0 ppm .

  • By integrating these respective peaks, you can quantify the rate of hydrolysis and confirm the instability of the compound under non-inert conditions.

Section 5: Safety and Waste Disposal

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and chemical-resistant gloves. Operations outside of a fume hood or glovebox require careful risk assessment.[16]

• Hazards: Bromomethylpyridines and their hydrobromide salts are corrosive and can cause severe skin and eye irritation.[14][22] They are harmful if swallowed or inhaled.[22] Handle only in a well-ventilated area.[17]

• Waste Disposal: Unused reagents and reaction waste should be considered hazardous. Quench reactive mixtures carefully by slowly adding them to a suitable solvent like isopropanol. Dispose of all chemical waste through licensed professional waste disposal services, following all local and national regulations.[23]

Conclusion

The successful application of bromomethylpyridine intermediates in research and drug development is directly contingent on the rigorous exclusion of moisture. By understanding the chemical principles of their instability and implementing robust handling protocols within a controlled, inert atmosphere, researchers can ensure the integrity of their starting materials, maximize reaction yields, and achieve reliable, reproducible results. The integration of verification techniques like Karl Fischer titration and NMR monitoring transforms these protocols into a self-validating system, providing the highest level of confidence in experimental outcomes.

References

• Vertex AI Search. (2026).

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• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry.

• Chemistry LibreTexts. (2021). Drying Solvents. Retrieved from [Link]

• Frontier, A. (2026). Tips & Tricks: Drying Methods. University of Rochester Department of Chemistry. Retrieved from [Link]

• Fauske & Associates. (2020). Helpful Hints for Handling Air-Sensitive Materials. Retrieved from [Link]

• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment.

• TCA Lab / Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. Retrieved from [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.

• Nanalysis. (2023). How to Perform Karl Fischer (KF) Moisture Analysis on Complex Samples?. Retrieved from [Link]

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. Retrieved from [Link]

• ChemicalBook. (2022). Chemical Safety Data Sheet MSDS / SDS - 4-bromo-3-(bromomethyl)pyridine.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Pyridine Derivatives in Modern Drug Discovery. Retrieved from [Link]

• Mitsubishi Chemical Corporation. (n.d.). Development of Karl Fischer Reagents.

• Slideshare. (n.d.). Karl Fischer Titratior for moisture analysis | PDF. Retrieved from [Link]

• Angene Chemical. (2024).
• Loba Chemie. (2016). 4-(BROMOMETHYL) PYRIDINE HYDROBROMIDE EXTRA PURE MSDS.
• TCI Chemicals. (2025). B3315 - 4-(Bromomethyl)
• Fisher Scientific. (2009). 3-(Bromomethyl)
• Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds.

• Reddit. (2023). Storing/handling moisture sensitive chemicals outside of the glovebox?. Retrieved from [Link]

• PMC. (n.d.). The influence of a single water molecule on the reaction of BrO + HO 2.
• Journal of Magnetic Resonance. (n.d.).
• ResearchGate. (n.d.).

• Pharma Focus Asia. (n.d.). The Role of Pyridine Derivatives in Modern Drug Discovery. Retrieved from [Link]

• ResearchGate. (2025). Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide.
• ChemicalBook. (n.d.). 2-(Bromomethyl)pyridine synthesis.

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• PubChem. (n.d.). 2-Bromo-3-(bromomethyl)pyridine. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4-(bromomethyl)pyridine. Retrieved from [Link]

• PMC. (2025). NMR Reaction Monitoring Robust to Spectral Distortions.
• Benchchem. (2025). Technical Support Center: Best Practices for Handling Moisture-Sensitive Reagents in Pyridine Synthesis.
• PMC. (n.d.).

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Technical Notes & Optimization

Preventing over-bromination in synthesis of 2-Bromo-5-(bromomethyl)-3-methylpyridine

Welcome to the technical support guide for the synthesis of 2-Bromo-5-(bromomethyl)-3-methylpyridine. This document provides in-depth troubleshooting advice and answers to frequently asked questions concerning the selective benzylic bromination of 2-Bromo-3,5-dimethylpyridine. Our goal is to equip researchers, scientists, and drug development professionals with the practical knowledge to overcome common challenges, particularly the prevention of over-bromination.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for converting 2-Bromo-3,5-dimethylpyridine to 2-Bromo-5-(bromomethyl)-3-methylpyridine?

The synthesis proceeds via a free-radical chain reaction known as the Wohl-Ziegler reaction.[1][2] This reaction is specifically used for the bromination of allylic and benzylic positions, which are carbons adjacent to a double bond or an aromatic ring, respectively. The process involves three key stages: initiation, propagation, and termination. The stability of the intermediate benzylic radical is the driving force for the high selectivity at the methyl group rather than other positions on the pyridine ring.[3]

Q2: Why is N-Bromosuccinimide (NBS) the preferred brominating agent over molecular bromine (Br₂)?

Using molecular bromine (Br₂) directly often leads to a mixture of products, including undesirable electrophilic aromatic substitution on the pyridine ring.[4] N-Bromosuccinimide (NBS) is the reagent of choice because it serves as a source for a low, constant concentration of bromine radicals (Br•) and molecular bromine (Br₂) throughout the reaction.[1][5] This is achieved through the reaction of NBS with trace amounts of hydrogen bromide (HBr) that are generated during the propagation phase.[6][7] Maintaining a low bromine concentration is critical to favor the desired radical pathway and suppress competing ionic side reactions.[2]

Q3: What is the specific role of a radical initiator like AIBN or benzoyl peroxide?

A radical initiator is essential to start the free-radical chain reaction.[8][9] Upon heating or irradiation with UV light, initiators like Azobisisobutyronitrile (AIBN) or benzoyl peroxide decompose to form initial radicals. These radicals then abstract a hydrogen atom from the benzylic methyl group of the starting material, generating the resonance-stabilized benzylic radical that enters the propagation cycle. Without an initiator, the reaction would be extremely slow or fail to start altogether.[2]

Q4: What are the most common byproducts in this synthesis, and why do they form?

The primary and most problematic byproduct is the over-brominated species, 2-Bromo-5-(dibromomethyl)-3-methylpyridine . This forms when the desired mono-brominated product reacts further with the bromine radical. Another potential byproduct is 2-Bromo-5-(tribromomethyl)-3-methylpyridine . Additionally, under non-ideal conditions (e.g., presence of acid or water), electrophilic bromination of the pyridine ring can occur, though this is less common under standard Wohl-Ziegler conditions.[4]

Troubleshooting Guide: Preventing Over-bromination

This section addresses the most common issue encountered in this synthesis: the formation of di- and tri-brominated impurities.

Problem: My reaction produces a significant amount of the dibrominated byproduct. How can I improve the selectivity for the mono-brominated product?

This is a classic challenge in benzylic bromination, often described as a "feeding frenzy" of bromine radicals.[10] Achieving high selectivity for the mono-bromo product requires careful control over several reaction parameters.

Root Cause Analysis & Solutions:

• Stoichiometry of NBS:

  • Insight: The molar ratio of NBS to the starting material is the most critical factor. Any excess of NBS will be available to react with the desired mono-brominated product, which is itself susceptible to further radical bromination.

  • Recommendation: Use a strict stoichiometry of NBS, typically between 1.0 and 1.05 equivalents. A slight excess may be needed to drive the reaction to completion, but this should be carefully optimized. A literature example for a similar synthesis notes that using 1.0 equivalent of NBS still resulted in a crude product that was only 60% of the desired mono-brominated compound, highlighting the inherent difficulty.[11]

  • Validation: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy. Stop the reaction as soon as the starting material is consumed to prevent the subsequent bromination of your product.

• Purity and Quality of NBS:

  • Insight: Old or impure NBS often contains residual bromine (Br₂) and HBr, which can accelerate the reaction and promote side reactions.[8][10] Pure NBS is a white solid; a yellow or brown color indicates the presence of Br₂.

  • Recommendation: Use freshly recrystallized NBS for best results.[1] Impure NBS can give unreliable outcomes.

  • Protocol: Recrystallization of NBS

    • Dissolve the impure NBS in preheated water (90-95 °C) at a ratio of approximately 10 g per 100 mL.[1]

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

    • Collect the white crystals by vacuum filtration.

    • Dry the crystals thoroughly under vacuum before use.

• Reaction Conditions: Temperature, Solvent, and Rate of Addition:

  • Insight: Radical reactions are highly exothermic and sensitive to temperature. High temperatures can increase the reaction rate but may decrease selectivity. The choice of solvent is also crucial for maintaining the low solubility of NBS, which helps control the bromine concentration.

  • Recommendation:

    • Temperature: While reflux is common, operating at a lower temperature can sometimes improve selectivity for more reactive substrates.[12]

    • Solvent: Carbon tetrachloride (CCl₄) is the traditional solvent of choice because NBS is poorly soluble in it, which helps maintain a low bromine concentration.[2] However, due to its toxicity, less hazardous alternatives like acetonitrile, or 1,2-dichlorobenzene are now often used.[13][14] Crucially, the solvent must be anhydrous , as water can hydrolyze the product and generate HBr, leading to side reactions.[1][8] Adding an acid scavenger like barium carbonate can help maintain anhydrous and acid-free conditions.[1][8]

    • Rate of Addition: Instead of adding all the NBS at once, consider a slow, portion-wise, or continuous addition of an NBS slurry. This strategy has been shown to minimize impurity formation by maintaining a consistently low concentration of Br₂ in the solution.[10]

Problem: My NMR spectrum shows a complex mixture with very little of the desired product and a lot of unreacted starting material.

Root Cause Analysis & Solutions:

• Inactive Initiator: The radical initiator (AIBN or benzoyl peroxide) has a finite shelf life and can decompose over time. Ensure you are using a fresh or properly stored initiator.

• Insufficient Initiation: The reaction may not have reached a high enough temperature, or if using photochemical initiation, the light source may be inadequate to cause the homolytic cleavage of the initiator and begin the chain reaction.[1]

• Poor NBS Quality: As mentioned, impure NBS can inhibit the reaction or lead to unpredictable outcomes.[1]

Problem: I am observing bromination on the pyridine ring itself, not just the methyl group.

Root Cause Analysis & Solutions:

• Mechanism Crossover: This indicates that an electrophilic aromatic substitution pathway is competing with the desired free-radical pathway. This is typically caused by a buildup of HBr in the reaction mixture, which can catalyze ring bromination.[4]

• Prevention:

  • Ensure Anhydrous Conditions: Rigorously dry all glassware and solvents.[1][8]

  • Use an Acid Scavenger: Add a non-nucleophilic base such as barium carbonate or calcium carbonate to the reaction mixture.[1][8] This will neutralize any HBr as it is formed, preventing it from catalyzing unwanted side reactions.

Summary of Key Parameters for Controlled Mono-bromination

Parameter	Recommendation	Rationale for Preventing Over-bromination
NBS Stoichiometry	1.0 - 1.05 equivalents	Prevents excess brominating agent from reacting with the desired product.
NBS Purity	Use freshly recrystallized NBS	Eliminates pre-existing Br₂/HBr which can accelerate the reaction uncontrollably.[8][10]
Radical Initiator	0.01 - 0.1 equivalents of AIBN or Benzoyl Peroxide	Ensures a controlled initiation of the radical chain reaction.
Solvent	Anhydrous CCl₄, Acetonitrile, or 1,2-Dichlorobenzene	Low NBS solubility in non-polar solvents helps maintain a low Br₂ concentration. Anhydrous conditions prevent hydrolysis and HBr formation.[1][2][8]
Temperature	Optimize for substrate (reflux is common)	Balances reaction rate with selectivity. Lower temperatures may be beneficial for highly reactive substrates.[12]
Reaction Monitoring	TLC, GC-MS, or NMR	Allows the reaction to be stopped immediately upon consumption of starting material, minimizing byproduct formation.
Additives	Barium Carbonate (optional)	Acts as an acid scavenger to neutralize HBr, suppressing electrophilic side reactions.[1][8]

Visualizing the Process

The Wohl-Ziegler Reaction Mechanism

Caption: Free-radical mechanism for the Wohl-Ziegler benzylic bromination.

Troubleshooting Flowchart for Over-bromination

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• 12. pubs.acs.org [pubs.acs.org]
• 13. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Bromo-5-(bromomethyl)-3-methylpyridine by Recrystallization

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in the purification of 2-Bromo-5-(bromomethyl)-3-methylpyridine. As a critical building block in complex chemical syntheses, its purity is paramount for achieving desired reaction outcomes and ensuring the integrity of downstream products. This document provides in-depth, experience-driven guidance in a question-and-answer format to address specific challenges encountered during recrystallization.

Part 1: Foundational Knowledge & Pre-Experiment FAQs

This section addresses crucial preliminary questions and safety considerations that form the basis of a successful purification protocol.

Q1: My crude product is a brownish, sticky solid. Is recrystallization the appropriate purification method?

A1: Recrystallization is a highly effective technique for purifying solid compounds.[1] The physical state of your crude 2-Bromo-5-(bromomethyl)-3-methylpyridine as a solid makes it a prime candidate. The brownish color and sticky texture likely indicate the presence of impurities, which this process is designed to remove. The goal is to select a solvent system where the desired compound has high solubility at an elevated temperature and low solubility at room or sub-ambient temperatures, while impurities remain in solution upon cooling.[1][2]

Q2: What are the primary safety hazards associated with 2-Bromo-5-(bromomethyl)-3-methylpyridine and the solvents used?

Core Safety Mandates:

• Engineering Controls: Always handle the compound and all solvents inside a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile is a common choice, but check compatibility), a lab coat, and splash-proof safety goggles.

• Handling: Avoid inhalation of dust or vapors and prevent skin contact.[3] Wash hands thoroughly after handling.[5]

Q3: How do I select the optimal solvent for recrystallization? This seems to be the most critical step.

A3: You are correct; solvent selection is the cornerstone of a successful recrystallization.[1][6] The ideal solvent must satisfy several criteria, as summarized in the table below. For a substituted pyridine like this, a good starting point is to test moderately polar solvents or a binary mixture of a polar and a non-polar solvent.[7][8]

Characteristic	Rationale & Scientific Principle
High Solubility at High Temp	Ensures the entire compound dissolves completely, allowing for the separation from any insoluble impurities via hot filtration.
Low Solubility at Low Temp	This is the driving force for crystallization. As the solution cools, it becomes supersaturated, forcing the desired compound to precipitate out as pure crystals, leaving soluble impurities behind in the mother liquor.[1]
Inertness	The solvent must not react with the compound being purified.[2][9]
Volatility	The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.[9]
Boiling Point	The solvent's boiling point should ideally be lower than the melting point of the compound to prevent the substance from "oiling out" instead of crystallizing.

Part 2: Experimental Protocols & Data

This section provides actionable, step-by-step protocols and reference data to guide your experimental work.

Data Tables for Reference

Table 1: Physical Properties of Target Compound and Analogs (Note: Data for the exact target molecule is limited. Properties of structurally similar compounds are provided for informed decision-making.)

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Physical Form
2-Bromo-5-(bromomethyl)pyridine	250.92	Not specified, but expected to be a solid	White to Yellow/Brownish Solid[10]
2-Bromo-5-methylpyridine	172.02	41-43	Low Melting Crystalline Solid[4]
2-Amino-5-bromo-3-methylpyridine	187.04	88-95	Solid[11]

Table 2: Potential Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Notes & Potential Use
Hexanes / Heptane	69 / 98	Non-polar	Likely a poor solvent alone, but excellent as an "anti-solvent" in a mixed system.[7]
Toluene	111	Non-polar	Can be effective for aromatic compounds; its high boiling point is useful for dissolving stubborn solids.
Ethyl Acetate (EtOAc)	77	Polar Aprotic	A versatile solvent. Often used in combination with hexanes.[12]
Isopropanol (IPA)	82	Polar Protic	A good general-purpose solvent for moderately polar compounds.
Ethanol (EtOH)	78	Polar Protic	One of the most common and effective recrystallization solvents.[7] Often used with water.
Water	100	Polar Protic	Unlikely to be a good solvent on its own for this molecule, but can be used as an anti-solvent with ethanol or acetone.[12]

Protocol 1: Small-Scale Solvent Screening

Objective: To efficiently identify a suitable solvent or solvent pair for the full-scale recrystallization.

• Place approximately 20-30 mg of your crude solid into a small test tube.

• Add a potential solvent dropwise at room temperature, vortexing after each addition. Note if the solid dissolves easily. If it does, this solvent is unsuitable as a primary solvent.

• If the solid is insoluble or sparingly soluble at room temperature, place the test tube in a hot water or sand bath and heat to the solvent's boiling point.[2]

• Continue adding the hot solvent dropwise until the solid just dissolves.

• Remove the test tube from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the test tube in an ice-water bath for 10-15 minutes.

• Evaluation: An ideal solvent will show a significant formation of crystalline precipitate upon cooling. If no crystals form, there may be too much solvent. If the solid "crashes out" immediately as an amorphous powder, the cooling may be too rapid or the solubility difference not ideal.

Protocol 2: Full-Scale Recrystallization Workflow

• Dissolution: Place the crude 2-Bromo-5-(bromomethyl)-3-methylpyridine into an Erlenmeyer flask. Add the chosen solvent (or the "good" solvent of a pair) in small portions, bringing the mixture to a gentle boil on a hot plate. Continue adding the minimum amount of hot solvent required to fully dissolve the solid.[1]

• Decolorization (Optional): If the hot solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.

• Hot Filtration (If necessary): If charcoal was added or if insoluble impurities are visible, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[1][13] Once at room temperature, the flask can be moved to an ice bath to maximize crystal recovery.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals thoroughly. This can be done by air drying on the filter, followed by placement in a desiccator under vacuum.

Part 3: Troubleshooting Guide

This section directly addresses the most common issues encountered during recrystallization experiments.

Issue 1: No Crystals Are Forming Upon Cooling

Q: My solution is clear and has cooled completely, even in an ice bath, but no crystals have appeared. What should I do?

A: This is a very common problem, typically stemming from one of two causes:

• Cause A: Excessive Solvent. This is the most frequent reason for crystallization failure.[14] The concentration of your compound is below the saturation point, even at low temperatures.

  • Solution: Gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 15-20%). Allow the concentrated solution to cool slowly again.[13]

• Cause B: Supersaturation. The solution may be supersaturated, a metastable state where the solute remains dissolved beyond its theoretical saturation point. Crystal growth requires a nucleation site to begin.[14]

  • Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus.[8][14] The microscopic imperfections on the glass provide nucleation sites for crystal growth.

  • Solution 2 (Seed Crystal): If you have a small crystal of the pure compound, add it to the solution to induce crystallization.[14]

Issue 2: The Compound "Oils Out" Instead of Crystallizing

Q: When my solution cools, a viscous liquid or oil separates instead of solid crystals. How can I resolve this?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point. This can be due to a high concentration of impurities depressing the melting point or if the solution is cooling too rapidly.[13][14]

• Solution 1: Add More Solvent. The solution may be too concentrated, causing the compound to precipitate at too high a temperature. Re-heat the mixture to dissolve the oil, add a small amount of additional hot solvent (10-15% more), and attempt to cool it again, but much more slowly.[13][14]

• Solution 2: Lower the Solution Temperature. The boiling point of your chosen solvent may be too high. Consider switching to a lower-boiling point solvent that was identified during your screening.

• Solution 3: Insulate the Flask. To slow the rate of cooling, you can place the flask on a piece of wood or cork, or wrap it in glass wool, allowing it to cool over a longer period.[13]

Issue 3: The Final Yield is Very Low

Q: I successfully obtained pure crystals, but the recovery was less than 50%. Where did my product go?

A: A low yield can be attributed to several factors throughout the process:

• Cause A: Using Too Much Solvent. As discussed in Issue 1, an excessive volume of solvent will retain a significant portion of your compound in the mother liquor, even when cold.[13]

• Cause B: Premature Crystallization. If the compound crystallized in the filter paper during a hot filtration step, it would be lost. Ensure the funnel and receiving flask are pre-heated.

• Cause C: Excessive Washing. Washing the collected crystals with too much solvent, or with solvent that was not ice-cold, can dissolve a substantial amount of the product.

• Solution: If you have retained the mother liquor, you can try to recover a second crop of crystals by boiling off more solvent and re-cooling. Note that this second crop may be less pure than the first.

Part 4: Visualization of the Workflow

A clear, logical workflow is essential for reproducible results. The following diagram outlines the decision-making process for the recrystallization of 2-Bromo-5-(bromomethyl)-3-methylpyridine.

Caption: A logical workflow for the recrystallization process.

References

• Scribd. Solvent Selection and Recrystallization Guide. [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Science Learning Center. Experiment : Recrystallization – Part I: Solvent Selectio nn. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• PubChem. 2-Bromo-3-methylpyridine. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• PubChem. 2-Amino-5-bromo-3-methylpyridine. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• University of York, Chemistry Teaching Labs. Problems with Recrystallisations. [Link]

• PrepChem.com. Synthesis of 2-bromo-5-bromomethylpyridine. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• IJSSST. Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. [Link]

• Google Patents. CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine.

Sources

• 1. edu.rsc.org [edu.rsc.org]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. 2-Bromo-5-methylpyridine | 3510-66-5 [amp.chemicalbook.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. scribd.com [scribd.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mt.com [mt.com]
• 10. prepchem.com [prepchem.com]
• 11. 2-Amino-5-bromo-3-methylpyridine | 3430-21-5 [chemicalbook.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Technical Support Center: Regioselective Radical Bromination of Dimethylpyridines

[1]

Ticket ID: #RXN-LUTIDINE-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Controlling Regioselectivity in Wohl-Ziegler Bromination of Dimethylpyridines[1]

The Core Challenge: Why Your Reaction Is Failing

User Issue: "I am trying to brominate 2,3-lutidine with NBS, but I keep getting a mixture or the wrong isomer. Why can't I control which methyl group reacts?"

Technical Diagnosis: Radical bromination of dimethylpyridines (lutidines) is governed by a conflict between radical stability and inductive deactivation .[1] Unlike benzene, the pyridine nitrogen atom exerts a strong electron-withdrawing inductive effect (-I).[1]

• The "Distance Rule" (The Default Physics): The nitrogen atom destabilizes electron-deficient radical intermediates.[1] This destabilization is distance-dependent.[1]

  • -Position (C2/C6): Strongest destabilization.[1] The methyl protons here are acidic, but the resulting radical is inductively destabilized.[1]
  • -Position (C3/C5): Moderate destabilization.[1]
  • -Position (C4): Weakest destabilization.[1]

  • Result: In a standard Wohl-Ziegler reaction (NBS/Radical Initiator), bromination occurs preferentially at the methyl group farthest from the nitrogen atom.[1]

• The "N-Trap" (The Side Reaction): The basic nitrogen lone pair reacts with electrophilic bromine or NBS to form N-bromoammonium salts or charge-transfer complexes.[1] This removes the propagating Br radical from the cycle and often leads to tar or no reaction.

Decision Logic & Troubleshooting Workflow

Use this flowchart to determine the correct experimental setup based on your starting material and desired product.

Figure 1: Strategic decision tree for selecting reaction conditions based on the "Distance Rule".

Experimental Protocols

Protocol A: Targeting the Distal Methyl (The "Distance Rule" Method)

Applicability: Generating 3-bromomethyl-2-methylpyridine (from 2,3-lutidine) or 4-bromomethyl-2-methylpyridine (from 2,4-lutidine).[1]

The System:

• Reagent:

  -Bromosuccinimide (NBS) (Recrystallized).[1]

• Solvent: Benzene (Classic) or PhCF

  (Trifluorotoluene - Green Alternative).[1] Note: Avoid polar solvents like Acetonitrile which favor ionic ring bromination.

• Initiator: AIBN (Azobisisobutyronitrile) or BPO (Benzoyl Peroxide).[1][2]

• Additive (Critical): Sodium Carbonate (

  ) or catalytic .[1]

Step-by-Step:

• Preparation: Dissolve 10 mmol of dimethylpyridine in 50 mL of anhydrous PhCF

  (or Benzene).

• Stoichiometry: Add 0.95 equivalents of NBS. Crucial: Using a slight deficit of NBS prevents di-bromination, which is a common failure mode for the reactive distal position.[1]

• Buffering: Add 100 mg of solid

  .

  • Why? This neutralizes any HBr formed.[1] HBr can protonate the pyridine nitrogen.[1] While protonation deactivates the ring (good), it can also shut down the radical chain or cause precipitation.[1]

• Initiation: Add 5 mol% AIBN.

• Reflux: Heat to reflux (

  ) under .

• Monitoring: Monitor via GC-MS. Look for the disappearance of the starting material.

  • Checkpoint: If the reaction stalls at 50% conversion, filter off the succinimide byproduct and add another 0.1 eq of NBS and 2 mol% AIBN.

• Workup: Cool to

  to precipitate remaining succinimide. Filter. Concentrate filtrate.[1]

Protocol B: The "Acid-Switch" (Troubleshooting Low Selectivity)

Applicability: When Method A yields a mixture or tar due to N-complexation.[1]

The System:

• Concept: Protonating the pyridine ring (

  ) strongly increases the electron-withdrawing nature of the ring.[1] This amplifies the difference between the (2-position) and (3/4-position) radicals.[1]

• Solvent: Methyl Acetate or

  (if permitted).[1]

• Additive: 1.0 eq TFA (Trifluoroacetic acid) or HBr.[1]

Step-by-Step:

• Mix substrate with 1.0 eq of TFA in solvent.[1]

• Add 1.05 eq NBS and 5% AIBN.[1]

• Reflux.[1][2]

• Workup: The product will be the hydrobromide/trifluoroacetate salt. You must neutralize with saturated

  during extraction to isolate the free base.[1]

Comparative Data: Selectivity Profiles

The following table illustrates the regioselectivity of NBS bromination under standard radical conditions (Method A).

Substrate	Major Product (Radical)	Minor Product	Selectivity Ratio (Approx)	Mechanistic Driver
2,3-Lutidine	3-Bromomethyl -2-methylpyridine	2-Bromomethyl...[1]	92 : 8	Inductive destabilization at C2 > C3
2,4-Lutidine	4-Bromomethyl -2-methylpyridine	2-Bromomethyl...[1]	98 : 2	Inductive destabilization at C2 >> C4
2,5-Lutidine	5-Bromomethyl -2-methylpyridine	2-Bromomethyl...[1]	95 : 5	Inductive destabilization at C2 > C5
2,6-Lutidine	Mono-bromination mixture	Di-bromination	N/A	Symmetric.[1] Hard to stop at mono.
3,4-Lutidine	4-Bromomethyl -3-methylpyridine	3-Bromomethyl...[1]	> 90 : 10	Radical at C4 is more stable than C3

Data aggregated from Goswami et al. and internal validation.

Frequently Asked Questions (FAQs)

Q1: I absolutely need the 2-bromomethyl isomer from 2,3-lutidine. Radical bromination gives me the 3-isomer. What do I do? A: You cannot use direct radical bromination for this.[1] The thermodynamics are fighting you.

• The Fix: Use the Boekelheide Reaction .

  • Oxidize 2,3-lutidine to the N-oxide (mCPBA).[1]

  • Treat with acetic anhydride (rearranges to the 2-acetoxymethyl via a [3,3]-sigmatropic shift).[1]

  • Hydrolyze to the alcohol.

  • Convert alcohol to bromide (PBr3).[1]

Q2: Why is my reaction turning into a black tar? A: This is likely "N-Bromination."[1] The nitrogen lone pair is attacking the NBS before the radical chain starts.

• The Fix: Ensure your solvent is anhydrous.[1] Moisture accelerates HBr formation, which catalyzes polymerization.[1]

• The Patch: Add solid

  or to the reaction flask to scavenge acid. Alternatively, use a biphasic system (Benzene/Water) which solvates the inorganic salts away from the organic radical zone.[1]

Q3: Can I use DCM or Acetonitrile as a solvent? A: Avoid Acetonitrile. It is polar and supports ionic mechanisms, leading to ring bromination (electrophilic aromatic substitution) rather than side-chain radical bromination.[1] DCM is acceptable but has a low boiling point (

), which makes thermal initiation of AIBN (requires for 1h half-life) inefficient.[1] If using DCM, use a photo-initiator (UV lamp).[1]

Q4: How do I separate the isomers if I get a mixture? A: The isomers often have very similar boiling points.

• The Fix: Do not distill. Use fractional crystallization of the picrate salts or column chromatography on neutral alumina (silica is often too acidic and causes decomposition of the bromomethyl pyridines).

References

• Regioselectivity in Radical Bromination: Goswami, S., et al. "Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines."[1] Tetrahedron Letters, 2014.[1] [1]

• Mechanistic Insight: Thapa, R. "Regioselectivity in Free Radical Bromination of Unsymmetrical Dimethylated Pyridines."[1][2][3] Miami University Thesis, 2010.[1][3]

• N-Oxide Strategy (Boekelheide): Weickgenannt, A., et al. "Regioselective Bromination of Fused Heterocyclic N-Oxides."[1][4] Organic Letters, 2013.[1][4]

• Solvent Effects: Castejon, H., et al. "Solvent effects on methyl transfer reactions."[1][5] Journal of the American Chemical Society, 1999.[1][5]

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. daneshyari.com [daneshyari.com]
• 3. OhioLINK ETD: Thapa, Rajesh [etd.ohiolink.edu]
• 4. Selective Halogenation of Pyridines Using Designed Phosphine Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent effects on methyl transfer reactions. 1. The Menshutkin Reaction Version 4.02 [ursula.chem.yale.edu]

Technical Support Center: Navigating the Separation of Mono- and Di-brominated Pyridine Products on Silica Gel

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when separating mono- and di-brominated pyridine products using silica gel chromatography. The basic nature of the pyridine ring and the acidic character of silica gel create a unique set of purification challenges, often leading to issues like peak tailing, poor resolution, and even product degradation.[1] This guide is designed to provide you with the expertise and practical insights needed to overcome these obstacles and achieve successful purification.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the chromatographic separation of brominated pyridines. Each issue is followed by a step-by-step troubleshooting workflow grounded in the principles of chromatographic science.

Issue 1: Poor Separation Between Mono- and Di-brominated Spots on TLC

You're running a Thin Layer Chromatography (TLC) plate to determine the optimal solvent system for your column, but the mono- and di-brominated products are either not separating well or are appearing as elongated streaks rather than distinct spots.

Causality: The polarity difference between mono- and di-brominated pyridines can sometimes be subtle, making separation challenging. Furthermore, the interaction between the basic nitrogen of the pyridine and the acidic silanol groups on the silica gel can lead to streaking, which masks the true separation potential of a solvent system.[1]

Troubleshooting Workflow:

Detailed Steps:

• Systematic Solvent Screening: Begin with a standard non-polar/polar solvent system like hexanes and ethyl acetate.[2] Prepare several TLC chambers with varying ratios (e.g., 9:1, 8:2, 7:3 hexanes:ethyl acetate) to observe the effect on retention factors (Rf).

• Incorporate a Basic Modifier: To counteract the acidic nature of the silica gel and improve spot shape, add a small amount of triethylamine (TEA) (0.1-1% v/v) to your eluent.[2] This competing base will interact with the acidic silanol groups, minimizing their interaction with your pyridine compounds and reducing streaking.[1]

• Target the Optimal Rf Range: Aim for an Rf value of approximately 0.2-0.4 for the compound of interest to ensure good separation on a column.[3] If your spots are too high on the TLC plate (high Rf), decrease the polarity of your solvent system (i.e., increase the proportion of hexanes). If they are too low (low Rf), increase the polarity (increase the proportion of ethyl acetate).

• Explore Alternative Solvent Systems: If hexanes/ethyl acetate does not provide adequate separation, consider other solvent systems. A combination of dichloromethane and methanol can be effective for more polar compounds.[4]

Issue 2: Co-elution of Products During Column Chromatography

Despite promising TLC results, your mono- and di-brominated products are co-eluting from the flash column, resulting in mixed fractions.

Causality: The transition from the two-dimensional separation on a TLC plate to the three-dimensional environment of a column can sometimes lead to a loss of resolution.[5] This can be due to factors such as improper column packing, overloading the column with the sample, or running the elution too quickly.

Troubleshooting Workflow:

Detailed Steps:

• Optimize Sample Loading: For compounds that are not highly soluble in the initial eluent, "dry loading" is often superior to "wet loading." This involves pre-adsorbing your crude product onto a small amount of silica gel, which is then carefully added to the top of the column. This technique can significantly improve resolution by ensuring a narrow starting band.[6]

• Employ Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution, where the polarity of the mobile phase is gradually increased over the course of the separation, can enhance the resolution of closely eluting compounds.[7][8] For mono- and di-brominated pyridines, a shallow gradient (e.g., starting with 5% ethyl acetate in hexanes and slowly increasing to 15%) can be very effective.

• Adjust Flow Rate and Fraction Size: Reducing the flow rate of the mobile phase can allow for better equilibration between the stationary and mobile phases, leading to improved separation. Additionally, collecting smaller fractions can help to isolate pure compounds even when separation is minimal.

Issue 3: Product Decomposition on Silica Gel

You notice new, unexpected spots on your TLC plate after letting it sit for a while, or you experience low recovery of your target compound from the column.

Causality: The acidic surface of silica gel can catalyze the degradation of sensitive compounds.[1][3] Pyridine derivatives, especially those with certain functional groups, can be susceptible to this decomposition.

Troubleshooting Workflow:

• Assess Stability with 2D TLC: To determine if your compound is degrading on the silica, you can perform a two-dimensional TLC analysis.[3]

  • Spot your sample in the bottom-left corner of a square TLC plate.

  • Develop the plate in a suitable solvent system.

  • Remove the plate, dry it completely, and then rotate it 90 degrees counter-clockwise.

  • Develop the plate again in the same solvent system.

  • If the compound is stable, it will appear as a single spot on the diagonal. Any spots that appear off the diagonal are indicative of degradation products formed during the first elution.

• Deactivate the Silica Gel: If degradation is observed, you can try to deactivate the silica gel. This can be done by preparing a slurry of the silica gel in your chosen eluent that contains 1-2% triethylamine, and then packing the column with this slurry.

• Consider an Alternative Stationary Phase: If decomposition remains an issue, switching to a less acidic stationary phase, such as alumina (basic or neutral), may be necessary.[3] For more challenging separations, reverse-phase chromatography or the use of specialized columns like those with a cyano or phenyl phase can provide different selectivity.[1]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for separating brominated pyridines on silica gel?

A good starting point for many pyridine derivatives is a mixture of hexanes and ethyl acetate.[2] A common initial screening ratio is 8:2 (hexanes:ethyl acetate). The polarity can then be adjusted based on the observed Rf values on TLC. For more polar compounds, a system of dichloromethane and methanol may be more appropriate.[4]

Q2: How does the basicity of the pyridine ring affect the separation?

The basic nitrogen atom in the pyridine ring (pKa typically between 5 and 6) can form strong interactions with the acidic silanol groups on the surface of the silica gel.[1] This interaction can lead to significant peak tailing and poor separation. To mitigate this, a small amount of a competing base like triethylamine (TEA) is often added to the mobile phase.[1][2]

Q3: Why is my brominated pyridine product streaking on the TLC plate?

Streaking is a common issue with basic compounds like pyridines on silica gel.[1] It is primarily caused by the strong interaction between the pyridine's nitrogen and the acidic silanol groups of the stationary phase.[1] This can be addressed by adding a basic modifier like triethylamine (0.1-1%) to the eluent.[2] Another potential cause is overloading the TLC plate with too much sample.[1]

Q4: Should I use isocratic or gradient elution for my column?

While isocratic elution (using a single solvent mixture) can work for simple separations, gradient elution is often preferred for separating complex mixtures or compounds with similar polarities, such as mono- and di-brominated pyridines.[9] A gradient allows for the elution of a wider range of compounds with better peak shape and in a shorter amount of time.[8]

Q5: Are there alternatives to silica gel for purifying brominated pyridines?

Yes, if silica gel proves to be problematic due to compound degradation or poor separation, several alternatives can be considered:

• Alumina: Available in acidic, neutral, and basic forms, alumina can be a good alternative for acid-sensitive compounds.

• Reverse-Phase Silica (C18): In this case, a polar mobile phase (like water/acetonitrile or water/methanol) is used, and less polar compounds are retained more strongly.

• Specialized Stationary Phases: For particularly difficult separations, phases such as cyano or phenyl can offer different selectivities.[1] Mixed-mode chromatography, which combines reversed-phase and ion-exchange properties, can also be very effective for separating pyridine isomers.[10][11]

Data Summary and Protocols

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System	Ratio (v/v)	Compound Polarity	Notes
Hexanes / Ethyl Acetate	9:1 to 7:3	Non-polar to Moderately Polar	A standard and versatile system.[4] Add 0.1-1% TEA to improve spot shape.[2]
Dichloromethane / Methanol	99:1 to 95:5	Moderately Polar to Polar	Effective for more polar brominated pyridines.[4]
Toluene / Acetone	9:1 to 8:2	Aromatic/Moderately Polar	Can offer different selectivity compared to ethyl acetate systems.

Experimental Protocol: Optimizing TLC Conditions for Bromopyridine Separation

• Preparation: Prepare a stock solution of your crude reaction mixture by dissolving ~5 mg in 1 mL of a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Use a microcapillary tube to spot a small amount of the solution onto the baseline of a silica gel TLC plate.[12]

• Elution: Place the TLC plate in a developing chamber containing your chosen eluent system (e.g., 8:2 hexanes:ethyl acetate with 0.5% TEA). Ensure the solvent level is below the baseline.[12] Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). If the spots are not UV-active, use a staining agent like potassium permanganate or iodine.

• Analysis: Calculate the Rf values for your spots. Adjust the polarity of your eluent to achieve optimal separation and an Rf value between 0.2 and 0.4 for the target compound.

Experimental Protocol: Executing a Gradient Flash Column Chromatography

• Column Packing: Choose an appropriately sized column for your sample amount. Pack the column with silica gel using a slurry method with your starting, low-polarity solvent (e.g., 5% ethyl acetate in hexanes).

• Sample Loading: Pre-adsorb your crude sample onto a small amount of silica gel. Once the solvent has been evaporated, carefully add the resulting free-flowing powder to the top of the packed column.

• Elution: Begin eluting with the low-polarity solvent. Gradually increase the polarity of the eluent according to a pre-determined gradient (e.g., increase from 5% to 20% ethyl acetate over 10-15 column volumes). Automated flash chromatography systems can precisely control this gradient.[6]

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the collected fractions by TLC to identify those containing your pure mono- and di-brominated products.

References

• Technical Support Center: Chromatographic Purification of Pyridine Derivatives - Benchchem. (n.d.).
• HPLC Methods for analysis of Pyridine - HELIX Chromatography. (n.d.).
• Enabling facile, rapid and successful chromatographic Flash purification - Chromatography Today. (2009, November/December).
• How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks - Patsnap Eureka. (2025, August 21).
• Optimizing chromatographic purification for rapid results in chemical manufacturing | Biotage. (n.d.).
• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.).
• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation - PMC. (n.d.).
• Technical Support Center: Purification of 3-Bromopyridine-D4 Reaction Products - Benchchem. (n.d.).
• The Importance of Flash Columns in Chromatography - Hawach. (2025, February 11).
• Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed. (n.d.).
• Quick Troubleshooting Guide For HPLC Column Usage | Biovanix Chromatography. (n.d.).
• Column troubleshooting guide - Reversed phase - Thermo Fisher Scientific. (n.d.).
• Method for pyridine amine derivative - Chromatography Forum. (2015, July 20).
• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies. (n.d.).
• Performing column chromatography on pyridine-based compounds sucks [OC] - Reddit. (2020, July 14).
• Gradient elution | chemistry - Britannica. (n.d.).
• Pyridine substitute [July 5, 2004] - Chromatography Forum. (2004, August 25).
• HPLC Troubleshooting Guide - SCION Instruments. (n.d.).
• Troubleshooting Guide - Phenomenex. (n.d.).
• Setting up flash chromatography in your laboratory – faster workflows for better purifications. (n.d.).
• Understanding Gradient HPLC | LCGC International. (n.d.).
• A Compendium of the Principal Stationary Phases Used in Hydrophilic Interaction Chromatography: Where Have We Arrived? - MDPI. (2022, December 30).
• Polar Compounds | SIELC Technologies. (n.d.).
• Mastering Gradient Elution HPLC : r/Chempros - Reddit. (2020, September 22).
• Effect of Substituents On Basicity of Pyridine | PDF - Scribd. (n.d.).
• Isocratic Vs. Gradient Elution in Chromatography - Phenomenex. (2025, May 23).
• TLC-Thin Layer Chromatography - OperaChem. (2024, February 24).
• Thin Layer Chromatography (TLC) - Organic Chemistry at CU Boulder. (n.d.).
• How to choose the best solution for column chromatography? - ResearchGate. (2019, May 23).
• Halogenation of the 3-position of pyridines through Zincke imine intermediates - PMC - NIH. (2022, November 17).
• US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents. (n.d.).
• Thin Layer Chromatography - Chemistry LibreTexts. (2022, August 23).
• WO1998018744A1 - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents. (n.d.).
• Tips & Tricks for Thin-Layer Chromatography - Sigma-Aldrich. (n.d.).
• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester. (n.d.).

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• 4. Chromatography [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks [eureka.patsnap.com]
• 7. Gradient elution | chemistry | Britannica [britannica.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 10. helixchrom.com [helixchrom.com]
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• 12. orgchemboulder.com [orgchemboulder.com]

Stability of 2-Bromo-5-(bromomethyl)-3-methylpyridine under basic conditions

Technical Support Center: 2-Bromo-5-(bromomethyl)-3-methylpyridine Senior Application Scientist Desk

Executive Summary: The "Dual Electrophile" Challenge

2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS: 40054-69-1) is a high-value heterocyclic building block. Its utility stems from its two distinct electrophilic sites, but this structural advantage is also its primary stability liability.[1]

• Site A (C5-Bromomethyl): A highly reactive benzylic-like halide (picolyl bromide).[1] It is extremely susceptible to

  reactions, including hydrolysis by trace moisture and solvolysis by nucleophilic solvents (MeOH, EtOH).[1]

• Site B (C2-Bromo): An aryl halide activated by the adjacent pyridine nitrogen.[1] It participates in metal-catalyzed cross-couplings (Suzuki, Buchwald) and

  reactions.[1]

Critical Warning: Under basic conditions, Site A (C5) is kinetically dominant.[1] Standard protocols for activating Site B (e.g., aqueous bases in Suzuki coupling) will destroy Site A unless specific precautions are taken.[1]

Part 1: Reactivity & Stability Map

The following diagram illustrates the competing reaction pathways that users must manage. Note the high risk of degradation at the C5 position under basic conditions.[1]

Figure 1: Mechanistic pathways for 2-Bromo-5-(bromomethyl)-3-methylpyridine in basic media. The C5-bromomethyl group is the primary failure point.

Part 2: Troubleshooting Guide (Q&A)

Issue 1: "I am seeing a mass shift of -79 / +17 (Net -62) or +14 mass units."

Diagnosis: Hydrolysis or Solvolysis of the Bromomethyl Group. [1]

• The Chemistry: The C5-bromomethyl group is a "picolyl halide." These are significantly more electrophilic than standard benzyl halides due to the electron-deficient pyridine ring. Even weak bases like

  or in the presence of water will drive the displacement of Bromine (Br) by Hydroxide (OH).[1]

• The Fix:

  • Switch Bases: Move to non-nucleophilic, organic bases like DIPEA (Hünig's base) or 2,6-Lutidine .[1]

  • Eliminate Water: Use anhydrous solvents (Acetonitrile, DCM) and flame-dried glassware.[1]

  • Avoid Alcohols: Never use Methanol or Ethanol as solvents with bases; they will form methyl/ethyl ethers immediately.[1]

Issue 2: "My Suzuki coupling at the C2-position failed, and I recovered a complex mixture."

Diagnosis: Base-Mediated Decomposition of the Side Chain.

• The Chemistry: Standard Suzuki conditions often use aqueous bases (

  , ).[1] While trying to activate the C2-Br for the Palladium cycle, the base attacks the C5-CH2Br first.

• The Fix:

  • Protocol Adjustment: You must use anhydrous Suzuki conditions .

  • Recommended System:

    / / Anhydrous 1,4-Dioxane or Toluene .[1]

  • Alternative Strategy: If the C5-CH2Br is not the reaction site, consider reacting it first (e.g., with an amine or alkoxide) to install your desired group, then perform the Suzuki coupling on the more stable intermediate.[1]

Issue 3: "The material turned into a gummy solid during storage."

Diagnosis: Intermolecular Self-Quaternization (Polymerization). [1]

• The Chemistry: Although the 2-Bromo group reduces the nucleophilicity of the pyridine nitrogen, the molecule still possesses a nucleophile (Ring N) and a potent electrophile (CH2Br).[1] Over time, "Molecule A" attacks "Molecule B," forming an insoluble pyridinium salt.[1]

• The Fix:

  • Storage State: Store as a solid, not a solution. In the solid state, the crystal lattice restricts the geometry required for this attack.

  • Temperature: Store at -20°C .

  • Acid Stabilization: If possible, store as the Hydrobromide salt . Protonating the pyridine nitrogen shuts down its nucleophilicity completely, preventing self-alkylation.

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use NaOH or KOH to neutralize the reaction mixture? A: Absolutely not. Hydroxide ions are potent nucleophiles.[1] They will hydrolyze the C5-bromomethyl group within minutes. Use saturated

or dilute for quenching, and perform washes with water rapidly and at cold temperatures.[1]

Q: Is the 3-Methyl group providing any steric protection? A: It provides steric hindrance primarily to the C2 and C4 positions . It offers negligible protection to the C5-bromomethyl group , which is on the "open" side of the ring.[1] Do not rely on the methyl group to prevent hydrolysis at C5.[1]

Q: What is the best solvent for nucleophilic substitution at the C5-CH2Br group? A: Acetonitrile (ACN) or THF .[1] ACN is polar enough to solvate the transition state but non-nucleophilic.[1] DMF is acceptable but can be difficult to remove without aqueous washes (which risk hydrolysis).

Part 4: Validated Experimental Protocols

Protocol A: Safe Handling & Workup

To prevent hydrolysis during isolation.

• Quench: Cool reaction mixture to 0°C. Quench with saturated aqueous

  (mildly acidic) rather than water or brine initially.

• Extraction: Use DCM (Dichloromethane) or EtOAc .[1]

• Washing: Wash organic layer once with cold water.[1] Do not perform prolonged washes or use basic washes (e.g.,

  ) unless the contact time is <2 minutes.[1]

• Drying: Dry over anhydrous

  immediately and filter.

• Concentration: Evaporate solvent at <40°C . Higher temperatures accelerate self-alkylation in concentrated solutions.

Protocol B: Anhydrous Suzuki Coupling (C2-Selective)

For coupling at the 2-position while preserving the 5-bromomethyl group.

Component	Reagent	Role
Catalyst		Robust catalyst, resists dehalogenation.
Base	or (Anhydrous)	Base required for transmetallation; must be dry.[1]
Solvent	Toluene or 1,4-Dioxane	Non-polar/Aprotic; prevents solvolysis.
Atmosphere	Argon/Nitrogen	Essential to prevent oxidation of Pd.[1]

Step-by-Step:

• Flame-dry the reaction vessel and cool under Argon.

• Add 2-Bromo-5-(bromomethyl)-3-methylpyridine (1.0 eq), Boronic acid (1.1 eq), and Base (2.0 eq).[1]

• Add anhydrous solvent (0.1 M concentration).[1]

• Degas solvent by sparging with Argon for 10 mins.[1]

• Add Pd catalyst (0.05 eq).[1]

• Heat to 80°C . Monitor by TLC/LCMS every hour. Note: Avoid reflux temperatures if possible to minimize thermal degradation of the CH2Br group.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 137934, 2-Amino-5-bromo-3-methylpyridine. (Precursor reactivity data). Retrieved from [Link]

• PrepChem. Synthesis of 2-bromo-5-bromomethylpyridine. (Detailed protocol on bromination and stability of the bromomethyl group). Retrieved from [Link]

• MDPI (2011). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling. (Demonstrates Suzuki coupling on 2-bromo-3-methylpyridine scaffold). Retrieved from [Link][1]

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shifts of 2-Bromo-5-(bromomethyl)-3-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

The Structural Significance of 2-Bromo-5-(bromomethyl)-3-methylpyridine

The title compound is a trifunctionalized pyridine ring, presenting a unique arrangement of electron-withdrawing and electron-donating groups. The bromine at the 2-position, the methyl group at the 3-position, and the bromomethyl group at the 5-position create a distinct electronic and steric environment. Understanding the precise location of proton signals in the ¹H NMR spectrum is paramount for reaction monitoring, quality control, and the structural elucidation of its derivatives.

Dissecting the ¹H NMR Spectrum: A Comparative Analysis

The ¹H NMR spectrum of 2-Bromo-5-(bromomethyl)-3-methylpyridine in CDCl₃ reveals a set of distinct signals corresponding to the methyl, bromomethyl, and two aromatic protons. To understand the origin of their chemical shifts, we will compare them with the spectra of simpler, related pyridine derivatives. This comparative approach allows for the isolation and rationalization of the electronic and steric effects of each substituent.

Table 1: Comparative ¹H NMR Chemical Shift Data (δ, ppm) in CDCl₃

Compound	H-4	H-6	-CH₂Br	-CH₃	Spectrometer Frequency (MHz)
2-Bromo-5-(bromomethyl)-3-methylpyridine	7.61 (d)	8.39 (d)	4.42 (s)	2.43 (s, implied)	Not Specified
2,5-Dibromo-3-methylpyridine	7.61 (d)	8.22 (d)	-	2.33 (s)	300
2-Bromo-3-methylpyridine	~7.0-7.2 (m)	~8.2-8.3 (m)	-	2.45 (s)	Not Specified
2-Bromopyridine	~7.2-7.3 (m)	~8.3-8.4 (m)	-	-	400
3-Methylpyridine (3-Picoline)	~7.1-7.2 (m)	~8.4 (m)	-	2.32 (s)	89.56

Note: The chemical shift for the methyl group in the title compound is inferred from typical values for methylpyridines.

Analysis of Substituent Effects:

• The Bromomethyl Group (-CH₂Br) at C5: The protons of the bromomethyl group appear as a singlet at approximately 4.42 ppm. This downfield shift, compared to a typical alkyl proton, is due to the strong electron-withdrawing inductive effect of the adjacent bromine atom. This effect deshields the methylene protons, causing them to resonate at a lower field.

• The Aromatic Protons (H-4 and H-6):

  • H-6 Proton: The proton at the 6-position (H-6) is the most downfield signal in the aromatic region (8.39 ppm). Its position is influenced by several factors. It is ortho to the nitrogen atom, which is the most significant deshielding factor in the pyridine ring. Additionally, it is meta to the electron-withdrawing bromomethyl group and para to the weakly electron-donating methyl group.

  • H-4 Proton: The proton at the 4-position (H-4) resonates at 7.61 ppm. This is upfield relative to H-6. It is para to the nitrogen, ortho to the bromomethyl group, and ortho to the methyl group. The deshielding effect of the adjacent bromomethyl group is significant.

• The Methyl Group (-CH₃) at C3: The methyl protons are expected to appear as a singlet around 2.43 ppm. This is a typical chemical shift for a methyl group attached to an aromatic ring. The methyl group itself is weakly electron-donating, which would slightly shield the ring protons, particularly those ortho and para to it (H-4 and H-6).

Comparative Insights:

• Comparison with 2,5-Dibromo-3-methylpyridine: The H-4 and H-6 signals in 2,5-dibromo-3-methylpyridine (7.61 and 8.22 ppm, respectively) are very similar to the title compound.[1] This suggests that the electronic effect of a bromine atom at C5 is comparable to that of a bromomethyl group in influencing the aromatic proton environment.

• Comparison with 2-Bromo-3-methylpyridine: The absence of the bromomethyl group at C5 in 2-bromo-3-methylpyridine leads to a more shielded environment for the ring protons.

• The Role of the C2-Bromine: The bromine atom at the 2-position has a significant impact. It is a strongly electronegative and electron-withdrawing group, which deshields all the ring protons. Furthermore, it exerts a notable anisotropic effect, which can influence the chemical shifts of nearby protons through space.[2][3]

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

To ensure the reproducibility and accuracy of the data, a standardized experimental protocol is crucial. The following is a detailed, step-by-step methodology for acquiring a ¹H NMR spectrum of 2-Bromo-5-(bromomethyl)-3-methylpyridine.

I. Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-10 mg of 2-Bromo-5-(bromomethyl)-3-methylpyridine into a clean, dry vial.[4][5]

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.[5]

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. The solution should be clear and free of any particulate matter.[4]

• Transfer to NMR Tube: Using a Pasteur pipette with a cotton or glass wool plug to filter out any potential microparticles, transfer the solution into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

II. NMR Spectrometer Setup and Data Acquisition (Example for a Bruker Spectrometer)

• Sample Insertion: Insert the NMR tube into a spinner turbine, ensuring the correct depth using a depth gauge. Place the sample into the magnet.[6]

• Creating a New Experiment: In the acquisition software (e.g., TopSpin), create a new experiment file.[6]

• Loading Standard Parameters: Load a standard proton experiment parameter set.

• Locking: Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent.[6]

• Shimming: Perform an automatic or manual shimming procedure to optimize the magnetic field homogeneity. A well-shimmed sample will exhibit sharp, symmetrical peaks.[6]

• Tuning and Matching: Tune and match the probe to the proton frequency to ensure efficient signal detection.

• Setting Acquisition Parameters:

  • Pulse Angle: Set a 30° or 90° pulse angle.

  • Number of Scans (NS): Set the number of scans to 16 or 32 for a good signal-to-noise ratio.

  • Receiver Gain (RG): Adjust the receiver gain to an appropriate level to avoid signal clipping.

• Acquisition: Start the acquisition by typing 'zg' (zero and go).[6]

III. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

• Peak Picking and Integration: Identify and list the chemical shifts of all peaks and integrate the peak areas.

Visualizing the Molecular Structure and Proton Assignments

The following diagram illustrates the structure of 2-Bromo-5-(bromomethyl)-3-methylpyridine with the assigned protons.

Caption: Structure of 2-Bromo-5-(bromomethyl)-3-methylpyridine with ¹H NMR assignments.

Conclusion

The ¹H NMR spectrum of 2-Bromo-5-(bromomethyl)-3-methylpyridine is a clear illustration of how multiple substituents on a pyridine ring collectively determine the chemical environment of each proton. Through a comparative analysis with simpler analogues, we have rationalized the observed chemical shifts based on the inductive effects of the bromine and bromomethyl groups, the electronic nature of the methyl group, and the inherent deshielding properties of the pyridine nitrogen. The provided experimental protocol offers a robust framework for obtaining high-quality, reproducible data, which is essential for the reliable characterization of this and other complex organic molecules in a research and development setting.

References

• Bruker. HOW TO: OBTAIN A 1H NMR SPECTRUM ON THE 300 MHz BRUKER NMR. Available at: [Link].

• Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link].

• University of Cambridge. NMR Sample Preparation. Department of Chemistry. Available at: [Link].

• Massachusetts Institute of Technology. 8.1 - FT-NMR Sample Preparation Guide. MIT OpenCourseWare. Available at: [Link].

• Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link].

• University College London. Sample Preparation. Faculty of Mathematical & Physical Sciences. Available at: [Link].

• Abraham, R. J., et al. "Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling." Magnetic Resonance in Chemistry, vol. 42, no. 5, 2004, pp. 435-445.
• Yu, H., et al. "Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines.
• Slanina, T., et al. "Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity." Inorganic Chemistry, vol. 61, no. 34, 2022, pp. 13479-13491.

• Slanina, T., et al. "Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity." ACS Publications. Available at: [Link].

• Oregon State University. BRG Guideline: Basic NMR Spectrometer Operation. Available at: [Link].

• Virginia Commonwealth University. 1 Basic NMR Operation Guide for the Bruker AV-III 600 MHz NMR Spectrometer TopSpin 3.X Instruction. Department of Chemistry. Available at: [Link].

• University of Sheffield. (Br) Bromine NMR. Available at: [Link].

• Abraham, R. J., et al. "1H chemical shifts in NMR. Part 20--anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling and ab initio investigation." Magnetic Resonance in Chemistry, vol. 42, no. 5, 2004, pp. 435-45.

• The Organic Chemistry Tutor. "NMR Part 8 Inductive Effects, Anisotropy." YouTube, 3 June 2023. Available at: [Link].

• University of Wyoming. NMR Basic Operation - Bruker NMR Spectrometer. Available at: [Link].

• University of Maryland. bruker nmr training. Magnetic Resonance Research Center. Available at: [Link].

• Abraham, R. J., et al. "Proton chemical shifts in NMR. Part 10.1 Bromine and iodine substituent chemical shifts (SCS) and an analysis of the contributions to the SCS in halocyclohexanes." Journal of the Chemical Society, Perkin Transactions 2, no. 10, 1998, pp. 2229-2236.

• University of Cambridge. Chemical shifts. Department of Chemistry. Available at: [Link].

• Defense Technical Information Center. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Available at: [Link].

• Kątcka, M., and T. Urbański. "NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides." Bulletin de l'Académie Polonaise des Sciences, Série des Sciences Chimiques, vol. 15, no. 8, 1967, pp. 347-351.

• ACS Publications. "Hyperfine Effects in Ligand NMR: Paramagnetic Ru(III) Complexes with 3-Substituted Pyridines." Inorganic Chemistry. Available at: [Link].

• The Royal Society of Chemistry.
• MDPI. "Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds." Molecules, vol. 2, no. 1, 1997, pp. 1-13.
• Roy, M., et al. "2-Bromo-5-methylpyridine.
• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, vol. 62, no. 21, 1997, pp. 7512-7515.
• Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development, vol. 20, no. 3, 2016, pp. 661-667.

• University of Wisconsin-Madison. NMR Spectroscopy – 1H NMR Chemical Shifts. Department of Chemistry. Available at: [Link].

• University of California, Davis.
• ResearchGate. "1 H NMR spectrum for compound 3 in pyridine-d 5."

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available at: [Link].

• PMC.
• PMC. "2-Chloro-5-(chloromethyl)pyridine."

• Computation of through-space NMR shielding effects in aromatic ring pi-stacked complexes. Available at: [Link].

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, vol. 62, no. 21, 1997, pp. 7512-7515.
• EPFL.

• H NMR Chemical Shifts (δ, ppm). Available at: [Link].

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Identifying methylene protons in bromomethylpyridine NMR spectra

This guide provides a technical comparative analysis for identifying methylene protons (

) in 2-, 3-, and 4-(bromomethyl)pyridine isomers using NMR spectroscopy. It addresses the challenges of spectral overlap, isomer differentiation, and impurity profiling (e.g., hydrolysis products).

Executive Summary: The Diagnostic Challenge

Bromomethylpyridines are high-value intermediates in medicinal chemistry (e.g., for synthesizing enzyme inhibitors or receptor ligands). However, they present two analytical hurdles:

• Instability: The free bases are unstable and prone to self-polymerization or hydrolysis, often requiring storage as hydrobromide salts.

• Spectral Similarity: The methylene protons of all three isomers appear as singlets in the narrow

  4.4 – 4.7 ppm range, making chemical shift alone unreliable for definitive assignment.

Core Thesis: Accurate identification requires a holistic analysis combining the methylene singlet shift with the aromatic coupling pattern (splitting) of the pyridine ring protons.

Theoretical Framework: Electronic Effects on Chemical Shift

The chemical shift (

) of the methylene group is governed by the electron density at the benzylic carbon. In pyridine systems, this is influenced by the position of the nitrogen atom relative to the bromomethyl group:

• Inductive Effect (-I): The electronegative nitrogen withdraws density through the

  -framework. This effect is strongest at the 2-position (adjacent).

• Resonance Effect (-R): The nitrogen atom withdraws

  -electron density from the 2- and 4-positions , leaving these carbons electron-deficient (deshielded).

• Result: Methylene protons at the 2- and 4-positions are generally more deshielded (downfield) than those at the 3-position, which resembles a benzyl bromide system.

Comparative Analysis: Isomer Identification

The following table summarizes the diagnostic

NMR features in (Free Base).

Isomer	Methylene ( ) (ppm)	Multiplicity	Key Diagnostic: Aromatic Ring Pattern	Electronic Environment
2-(Bromomethyl)	4.53 – 4.60	Singlet	ABCD System: Complex. Look for a broad doublet at 8.6 ppm (H-6) and a doublet at 7.4 ppm (H-3).	Strong -I and -R from adjacent N. Most deshielded.
3-(Bromomethyl)	4.44 – 4.48	Singlet	Asymmetric: Look for an isolated singlet/fine doublet at 8.6 ppm (H-2) . Distinct from H-6.	Weak -I, No -R. Resembles benzyl bromide ( 4.44).
4-(Bromomethyl)	4.43 – 4.48	Singlet	AA'BB' System: Symmetric. Two distinct doublets integrating 2H each ( 8.6 ppm & 7.3 ppm).[1][2][3][4]	Strong -R, weak -I. Para-substitution symmetry is definitive.

Note: Chemical shifts are concentration- and pH-dependent. The Hydrobromide salts (e.g., in

or ) will show methylene peaks significantly downfield ( 4.7 – 5.0 ppm) due to protonation of the pyridine nitrogen.

Differentiation from Common Impurities

Bromomethylpyridines degrade easily. Distinguishing the product from its precursors and breakdown products is critical.

Compound Type	Functional Group	(ppm)	Diagnostic Feature
Product		4.4 – 4.6	Sharp Singlet.
Precursor	(Methyl)	2.3 – 2.6	Upfield Singlet. 2-Me is most downfield ( 2.55).
Hydrolysis		4.6 – 4.8	Often slightly downfield of Br. Protocol: Add . If the OH proton couples, the doublet collapses to a singlet; if OH is broad, it disappears.

Experimental Protocols

Protocol A: Sample Preparation (Critical for Stability)

• Solvent: Use

  neutralized with basic alumina or for free bases. Acidic (common due to photolysis) can protonate the pyridine, shifting peaks and blurring resolution.

• Concentration: ~10 mg/mL. High concentrations may induce polymerization of the 2-isomer.

• Handling: Prepare immediately before acquisition.

Protocol B: Converting HBr Salt to Free Base for NMR

If you purchased the stable HBr salt but need to compare with literature free-base data:

• Suspend 20 mg of salt in 1 mL

  .

• Add 0.5 mL saturated aqueous

  or 5% .

• Shake vigorously in a vial (not the NMR tube).

• Allow layers to separate.

• Pipette the bottom

  layer into the NMR tube through a small plug of anhydrous (to dry).

• Run NMR immediately.

Decision Logic & Visualization

Diagram 1: Isomer Assignment Logic Tree

This logic tree guides you through the assignment process based on spectral features.

Caption: Decision tree for assigning bromomethylpyridine isomers based on aromatic coupling patterns.

Diagram 2: Purity & Stability Workflow

This diagram outlines the workflow to distinguish the product from common impurities.

Caption: Experimental workflow for assessing the purity of bromomethylpyridines and identifying hydrolysis artifacts.

References

• BenchChem. (2025). Decoding the 1H NMR Signal of Bromomethyl Protons. Retrieved from

• ChemicalBook. (n.d.). 2-(Bromomethyl)pyridine Hydrobromide NMR Spectra. Retrieved from

• ChemicalBook. (n.d.). 3-(Bromomethyl)pyridine Hydrobromide NMR Spectra. Retrieved from

• PubChem. (2025).[5] 4-(Bromomethyl)pyridine Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich. (n.d.). 2,6-Bis(bromomethyl)pyridine Product Specification. Retrieved from

• ResearchGate. (2022). Allyl-Pd(II) complexes of 2-, 3- and 4- pyridylmethyl-coumarin esters. Retrieved from

Sources

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• 2. WO2022109117A1 - 3-amino pyrrolidine and piperidine macrocyclic orexin receptor agonists - Google Patents [patents.google.com]
• 3. connectjournals.com [connectjournals.com]
• 4. rsc.org [rsc.org]
• 5. 4-(Bromomethyl)pyridine | C6H6BrN | CID 642799 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Isotope Pattern Analysis: Validating 2-Bromo-5-(bromomethyl)-3-methylpyridine

Topic: Strategic Isotope Pattern Analysis for 2-Bromo-5-(bromomethyl)-3-methylpyridine Content Type: Publish Comparison Guide

Executive Summary

In the development of pyridine-based pharmaceutical scaffolds, 2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS 1805103-19-8) serves as a critical intermediate.[1] Its synthesis—typically via radical bromination of 2-bromo-3,5-dimethylpyridine—presents a unique purification challenge: the statistical distribution of mono-, di-, and tri-brominated species.[1]

This guide compares the efficacy of Low-Resolution Mass Spectrometry (LR-MS) versus High-Resolution Mass Spectrometry (HR-MS) for validating this specific dibromo-compound. While Nuclear Magnetic Resonance (NMR) confirms regiochemistry, this guide argues that HR-MS Isotope Pattern Analysis is the superior method for establishing elemental purity and validating the dibromo-substitution motif, offering a self-validating protocol for researchers.

The Challenge: Bromination Statistics

The synthesis of the target molecule involves the Wohl-Ziegler reaction (NBS/AIBN).[1] This radical mechanism is non-selective regarding the number of bromine additions, leading to a crude mixture containing:

• Starting Material (SM): 2-Bromo-3,5-dimethylpyridine (1 Br atom).[1]

• Target Product: 2-Bromo-5-(bromomethyl)-3-methylpyridine (2 Br atoms).[1][2]

• Over-brominated Impurity: 2-Bromo-5-(dibromomethyl)-3-methylpyridine (3 Br atoms).[1]

Distinguishing these requires precise analysis of the bromine isotope envelope.[1] Bromine exists as two stable isotopes,

(50.69%) and (49.31%), in a roughly 1:1 ratio.[1][3] The resulting mass spectral patterns are distinct signatures of the halogen count.[1][3][4][5][6]

Visualization: Synthesis & Impurity Pathway

Figure 1: Evolution of bromine isotope patterns during the synthesis of 2-Bromo-5-(bromomethyl)-3-methylpyridine.

Comparative Analysis: Analytical Methodologies

Method A: Low-Resolution LC-MS (Single Quadrupole)

The Industry Workhorse[1]

Mechanism: Separates ions based on nominal mass-to-charge ratio (

).[1] Performance:

• Detection: Easily identifies the molecular ion cluster at

  263, 265, 267.

• Resolution: Unit resolution (

  ). Peaks are often broad.[1]

• Limitation: In complex matrices, background noise or co-eluting isobaric interferences can skew the peak height ratios.[1] It cannot distinguish the "mass defect" of the target from potential background ions with the same nominal mass.[1]

Method B: High-Resolution LC-MS (Q-TOF / Orbitrap)

The Gold Standard[1]

Mechanism: Measures exact mass with accuracy < 5 ppm and high resolution (

).[1] Performance:

• Isotope Fidelity: Accurately resolves the

  and contributions without interference.[1]

• Self-Validation: Allows for the calculation of a "Mass Defect" filter. Bromine has a significant negative mass defect compared to hydrogen/carbon, making it distinct in exact mass space.[1]

• Advantage: Can detect trace levels of the tri-bromo impurity even if it co-elutes, due to the unique mass of the

  isotopologue.[1]

Method C: NMR Spectroscopy

The Orthogonal Validator

Mechanism: Detects magnetic environment of protons. Performance:

• Role: Confirms the location of the bromine (benzylic CH2 vs aromatic ring).

• Limitation: Does not provide direct isotope information. Quantifying small amounts (<2%) of starting material is difficult if peaks overlap.[1]

Summary Comparison Table

Feature	Low-Res MS (Method A)	High-Res MS (Method B)	1H NMR (Method C)
Primary Output	Nominal Mass (263/265/267)	Exact Mass (262.8943...)[1]	Chemical Shift ( )
Isotope Pattern	Approximate (1:2:1)	Precise (Calculable RMSD)	N/A
Impurity ID	Good for major impurities	Excellent for trace analysis	Good for Regioisomers
Cost/Access	Low / Ubiquitous	High / Specialized	Medium / Standard
Recommendation	Routine Monitoring	Final Validation	Structure Confirmation

Theoretical Framework: The "1:2:1" Signature[1][5]

For 2-Bromo-5-(bromomethyl)-3-methylpyridine (C

H Br N), the theoretical isotope distribution is governed by the binomial expansion , where .[1]

Natural Abundances:

• (Mass: 78.9183 Da)[1]
• (Mass: 80.9163 Da)[1]

Calculated Distribution (Normalized to Base Peak):

Ion Species	Composition	Exact Mass ( )	Theoretical Intensity (%)
M (Nominal 263)		262.8943	51.4%
M+2 (Nominal 265)		264.8923	100.0% (Base Peak)
M+4 (Nominal 267)		266.8903	48.6%

Note: The pattern is roughly 1:2:1, but strictly speaking, the mixed isotope (M+2) is slightly less than the sum of the other two due to the slight abundance difference.[1]

Experimental Protocol: Self-Validating Purity Check

This protocol uses High-Resolution MS to validate the product identity through "Isotope Fidelity."

Step 1: Sample Preparation

• Dissolve 1 mg of 2-Bromo-5-(bromomethyl)-3-methylpyridine in 1 mL Acetonitrile (HPLC grade).

• Dilute 1:100 with 50% Water/Acetonitrile + 0.1% Formic Acid.

Step 2: Instrument Acquisition (Orbitrap/Q-TOF)[1]

• Ionization: ESI Positive Mode.

• Mass Range: 100–500

  .[1]

• Resolution Setting: > 30,000 FWHM.

Step 3: Data Analysis & Self-Validation Logic

The core of this protocol is the RMSD Calculation .[1] You must compare the Observed isotope intensities with the Theoretical values calculated above.

Validation Formula:

• Where

  is the relative intensity (normalized to M+2 = 100%).[1]
• (for peaks M, M+2, M+4).[1][4][6]

Pass Criteria:

• Fidelity Score < 5.0%: Confirms pure Dibromo species.

• Fidelity Score > 10.0%: Indicates interference.[1]

  • If M is elevated: Check for Monobromo impurity (Starting Material).[1]

  • If M+4 is elevated: Check for Tribromo impurity.[1]

Visualization: Decision Workflow

Figure 2: Logical workflow for interpreting MS data for 2-Bromo-5-(bromomethyl)-3-methylpyridine.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 122365005, 2-Bromo-5-(bromomethyl)-3-methylpyridine. Retrieved from [Link][1]

• Chemistry LibreTexts (2022). Isotope Abundance and Mass Spectrometry. Retrieved from [Link]

• ChemGuide (2025). Mass Spectra - The M+2 Peak: Compounds containing Bromine. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1805103-19-8|2-Bromo-5-(bromomethyl)-3-methylpyridine|BLD Pharm [bldpharm.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 6. savemyexams.com [savemyexams.com]

A Comparative Guide to HPLC Methodologies for Purity Analysis of Bromomethylpyridine Derivatives

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Bromomethylpyridine derivatives, a vital class of intermediates in the synthesis of numerous pharmaceuticals, present unique analytical challenges due to their reactivity and the potential for isomeric impurities. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of these compounds, grounded in field-proven insights and experimental data. We will explore the rationale behind methodological choices, compare a robust "workhorse" method with a high-resolution alternative, and establish a framework for developing a truly stability-indicating assay.

The Analytical Challenge: Separating Isomers and Degradants

The primary challenge in analyzing bromomethylpyridine derivatives lies in their inherent characteristics. The pyridine ring provides a basic nitrogen atom, making chromatographic peak shape and retention highly sensitive to mobile phase pH. Furthermore, the bromomethyl group is a reactive benzylic halide, susceptible to hydrolysis and other nucleophilic displacements, leading to potential degradation products. A robust purity method must, therefore, be able to separate the main component from:

• Positional Isomers: (e.g., 2-bromo-3-methylpyridine vs. 3-bromo-2-methylpyridine).

• Starting Materials: Unreacted precursors from the synthesis.

• Degradation Products: Primarily hydrolysis products (e.g., hydroxymethylpyridines) and potential dimers.

A stability-indicating method is one that can resolve the API from all potential degradation products, ensuring that a decrease in the API concentration is accurately reflected by a corresponding increase in degradant peaks.[1] The development of such a method is a regulatory expectation, as outlined in the International Council for Harmonisation (ICH) guidelines.[2]

Method Comparison: The C18 Workhorse vs. The Phenyl-Hexyl Specialist

The choice of stationary phase is the most critical factor in achieving the desired selectivity in HPLC. Here, we compare two common reversed-phase columns: the ubiquitous C18 (octadecylsilane) and the Phenyl-Hexyl, which offers alternative selectivity.

• Method A: The C18 Workhorse. This is the default starting point for many separations. Its long alkyl chains provide strong hydrophobic retention, which is effective for separating compounds based on differences in their logP values. It is robust, reliable, and available from numerous manufacturers.

• Method B: The Phenyl-Hexyl Specialist. This phase incorporates a phenyl ring with a hexyl linker. It provides moderate hydrophobic retention but also engages in π-π interactions with aromatic analytes. This unique interaction can be instrumental in separating compounds with similar hydrophobicity but different aromatic character, such as positional isomers.

Experimental Workflow

The general workflow for method development and validation follows a logical sequence to ensure the final method is robust and fit for purpose.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]

A Comparative Guide to 13C NMR Signals for Benzylic Carbons in Substituted Pyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis and comparison of the 13C NMR chemical shifts of benzylic carbons in substituted pyridines. Understanding these spectral characteristics is crucial for the structural elucidation and characterization of a wide range of compounds in pharmaceutical and materials science research. This document moves beyond a simple data repository to explain the underlying principles governing these chemical shifts, offering a practical framework for spectral interpretation.

Introduction: The Significance of Benzylic Carbon Chemical Shifts

In 13C NMR spectroscopy, the chemical shift of a carbon nucleus is highly sensitive to its local electronic environment. Benzylic carbons, those directly attached to an aromatic ring, provide a unique probe into the electronic effects exerted by the ring and its substituents. For pyridine derivatives, the position of the nitrogen atom and the location of alkyl substituents significantly influence the electron density at the benzylic position, leading to predictable variations in their 13C NMR signals. This guide will compare the benzylic carbon chemical shifts of methylpyridines (picolines) and ethylpyridines to illustrate these effects.

Comparative Analysis of Benzylic Carbon 13C NMR Signals

The chemical shift of a benzylic carbon in a substituted pyridine is primarily influenced by the interplay of inductive and resonance effects. The electronegative nitrogen atom in the pyridine ring withdraws electron density, generally leading to a downfield shift (higher ppm) of the ring carbons and attached alkyl groups compared to their benzene analogs. The magnitude of this effect on the benzylic carbon is highly dependent on the position of the substituent relative to the nitrogen atom.

Methylpyridines (Picolines)

The three isomers of methylpyridine—2-picoline, 3-picoline, and 4-picoline—provide a fundamental illustration of these positional effects.

Compound	Substituent Position	Benzylic Carbon Chemical Shift (ppm)
2-Methylpyridine	ortho	~24.3[1]
3-Methylpyridine	meta	~18.5
4-Methylpyridine	para	~21.2

Note: Chemical shifts are approximate and can vary slightly based on solvent and concentration.

From the data, a clear trend emerges. The benzylic carbon of 3-methylpyridine is the most shielded (lowest ppm value), while that of 2-methylpyridine is the most deshielded. This can be rationalized by considering the electronic influence of the nitrogen atom.

• 2-Methylpyridine (ortho): The close proximity of the electron-withdrawing nitrogen atom exerts a significant inductive effect, deshielding the methyl carbon and shifting its signal downfield.

• 3-Methylpyridine (meta): The inductive effect of the nitrogen is weaker at the meta position. Furthermore, the methyl group does not participate in direct resonance with the nitrogen, resulting in a more shielded environment for the benzylic carbon.

• 4-Methylpyridine (para): In the para position, the methyl group can participate in hyperconjugation with the pyridine ring, which can influence the electron density. The observed chemical shift is intermediate between the ortho and meta isomers.

Ethylpyridines

A similar trend is observed for the benzylic carbons (the -CH2- group) of the three ethylpyridine isomers.

Compound	Substituent Position	Benzylic Carbon (-CH2-) Chemical Shift (ppm)
2-Ethylpyridine	ortho	~31.5
3-Ethylpyridine	meta	~25.8
4-Ethylpyridine	para	~28.1

Note: Chemical shifts are approximate and can vary slightly based on solvent and concentration.

The pattern of deshielding (ortho > para > meta) is consistent with that observed for the picolines, reinforcing the understanding of the positional influence of the nitrogen atom on the benzylic carbon's electronic environment.

Visualizing the Positional Effects

The following diagram illustrates the relative chemical shifts of the benzylic carbons in methyl- and ethylpyridines, providing a visual representation of the observed trends.

Caption: Trend of benzylic carbon chemical shifts in substituted pyridines.

Experimental Protocol for 13C NMR Spectroscopy of Substituted Pyridines

This section outlines a standardized procedure for acquiring high-quality 13C NMR spectra of substituted pyridines.

1. Sample Preparation:

• Weigh approximately 20-50 mg of the substituted pyridine sample.
• Dissolve the sample in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a standard 5 mm NMR tube. Chloroform-d (CDCl3) is a common choice for these compounds.
• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use a vortex mixer.

2. NMR Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.
• Tune and match the 13C probe for the specific solvent used.
• Lock the spectrometer on the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal resolution. A half-height linewidth of <0.5 Hz for a reference singlet (like TMS or the solvent peak) is desirable.

3. Acquisition Parameters for a Standard 1D 13C Spectrum:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.
• Spectral Width (SW): Set a spectral width of approximately 200-250 ppm to encompass the entire 13C chemical shift range.
• Transmitter Frequency Offset (O1p): Center the spectral width around 100-120 ppm.
• Acquisition Time (AQ): Aim for an acquisition time of at least 1-2 seconds to ensure good digital resolution.
• Relaxation Delay (D1): Use a relaxation delay of 2-5 seconds to allow for sufficient relaxation of the carbon nuclei, especially quaternary carbons.
• Number of Scans (NS): The number of scans will depend on the sample concentration and the spectrometer's sensitivity. For a moderately concentrated sample, 128 to 1024 scans are often sufficient.
• Temperature: Maintain a constant temperature, typically 298 K (25 °C).

4. Data Processing:

• Apply an exponential window function with a line broadening factor of 0.3-1.0 Hz to improve the signal-to-noise ratio.
• Perform a Fourier transform of the Free Induction Decay (FID).
• Phase the resulting spectrum manually to obtain pure absorption lineshapes.
• Calibrate the chemical shift scale by referencing the solvent peak (e.g., CDCl3 at 77.16 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.
• Integrate the peaks if quantitative information is desired, although this is less common for standard 13C NMR.

Explaining the Causality: Inductive and Resonance Effects

The observed trends in benzylic carbon chemical shifts can be explained by fundamental electronic principles. The nitrogen atom in the pyridine ring is more electronegative than carbon, leading to a net withdrawal of electron density from the ring via the sigma bonds (an inductive effect). This effect is strongest at the positions closest to the nitrogen (ortho) and diminishes with distance.

Furthermore, the nitrogen lone pair does not participate in aromaticity in the same way as in pyrrole. Instead, the nitrogen atom acts as a resonance-withdrawing group, particularly at the ortho and para positions. This resonance effect further deshields these positions.

For the benzylic carbon of a substituent, its chemical shift is a reflection of these combined effects as transmitted through the attached ring carbon. The significant deshielding of the benzylic carbon in 2-substituted pyridines is a direct consequence of the strong inductive effect of the adjacent nitrogen. In the meta position, this inductive effect is attenuated, and there is no direct resonance interaction, leading to a more shielded environment. The para position experiences a weaker inductive effect than the ortho position but is influenced by resonance, resulting in an intermediate chemical shift.

Conclusion

The 13C NMR chemical shift of the benzylic carbon in substituted pyridines is a sensitive and predictable indicator of the substituent's position on the pyridine ring. The consistent trend of deshielding in the order of ortho > para > meta for both methyl- and ethylpyridines provides a valuable diagnostic tool for structural elucidation. By understanding the interplay of inductive and resonance effects, researchers can confidently assign the structures of novel pyridine derivatives and gain deeper insights into their electronic properties. This guide provides the foundational data and experimental framework to support such investigations in the fields of drug discovery and materials science.

References

• PubChem. 2-Methylpyridine. National Center for Biotechnology Information. [Link][1]

Sources

• 1. 2-Methylpyridine | C5H4N(CH3) | CID 7975 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Bromo-5-(bromomethyl)pyridine and its 3-Methyl Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, pyridyl scaffolds are indispensable building blocks. Their utility is often dictated by the strategic placement of functional groups that allow for selective chemical transformations. This guide provides an in-depth comparison of the reactivity of two key pyridine-based intermediates: 2-Bromo-5-(bromomethyl)pyridine and its hypothetical, yet structurally informative, 3-methyl analog, 2-Bromo-3-methyl-5-(bromomethyl)pyridine.

This analysis is grounded in fundamental principles of organic chemistry, supported by experimental data from related systems, and offers predictive insights into how subtle structural modifications can profoundly impact reaction outcomes. We will explore two primary reaction manifolds: nucleophilic substitution at the benzylic bromomethyl group and palladium-catalyzed cross-coupling at the C2-bromo position.

Structural and Electronic Considerations: The Impact of a C3-Methyl Group

The key distinction between our two subject molecules is the presence of a methyl group at the 3-position of the pyridine ring. This seemingly minor addition introduces significant electronic and steric effects that reverberate throughout the molecule, influencing the reactivity of both the C2-bromo and the C5-bromomethyl functionalities.

2-Bromo-5-(bromomethyl)pyridine serves as our baseline. The pyridine nitrogen acts as an electron-withdrawing group through inductive effects and resonance, rendering the ring electron-deficient. This electronic characteristic is crucial for its reactivity.

The introduction of a methyl group at the 3-position in the analog introduces an electron-donating group (EDG) onto the electron-deficient pyridine ring.[1][2] This has two major consequences:

• Increased Electron Density: The methyl group, through hyperconjugation and a weak inductive effect, pushes electron density into the pyridine ring. This partially mitigates the electron-withdrawing effect of the nitrogen atom.

• Steric Hindrance: The methyl group at C3 is adjacent to the C2-bromo substituent, creating potential steric congestion around this reaction site.

These electronic and steric perturbations are the primary drivers of the predicted differences in reactivity, as we will explore in the following sections.

Comparative Reactivity Analysis

Nucleophilic Substitution at the Bromomethyl Group

The bromomethyl group is a benzylic bromide analog, making it highly susceptible to nucleophilic substitution reactions.[3] These reactions can proceed through either an S(_N)1 or S(_N)2 mechanism, and the presence of the C3-methyl group is expected to influence the reaction rate regardless of the pathway.

Predicted Reactivity:

Compound	Predicted Relative Rate of Nucleophilic Substitution	Rationale
2-Bromo-5-(bromomethyl)pyridine	Slower	The electron-deficient pyridine ring destabilizes the developing positive charge on the benzylic carbon in an S(_N)1 transition state or partial positive charge in an S(_N)2 transition state.
2-Bromo-3-methyl-5-(bromomethyl)pyridine	Faster	The electron-donating methyl group enriches the pyridine ring, which in turn helps to stabilize the carbocation-like transition state of both S(_N)1 and S(_N)2 reactions.[4]

The enhanced reactivity of the 3-methyl analog is a direct consequence of the electronic stabilization provided by the methyl group to the transition state of the nucleophilic substitution reaction.[4]

Palladium-Catalyzed Cross-Coupling at the C2-Bromo Position

The C2-bromo position is a prime site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are instrumental in forming carbon-carbon bonds.[5][6] The efficiency of these reactions is heavily dependent on the electronic nature of the aryl halide.

Predicted Reactivity:

Compound	Predicted Relative Rate of Suzuki-Miyaura Coupling	Rationale
2-Bromo-5-(bromomethyl)pyridine	Faster	The electron-deficient nature of the pyridine ring facilitates the oxidative addition of the palladium catalyst to the C-Br bond, which is often the rate-determining step.[7]
2-Bromo-3-methyl-5-(bromomethyl)pyridine	Slower	The electron-donating methyl group increases the electron density at the C2 position, making the C-Br bond less electrophilic and thus slowing down the oxidative addition step. Additionally, the adjacent methyl group may introduce steric hindrance that impedes the approach of the bulky palladium catalyst.[8]

In this case, the electronic and steric factors of the 3-methyl group are predicted to have a deactivating effect on the Suzuki-Miyaura coupling reaction.

Experimental Protocols for Comparative Analysis

To empirically validate these predictions, the following experimental protocols are proposed.

Protocol 1: Comparative Nucleophilic Substitution with Piperidine

This experiment will compare the rate of substitution of the bromomethyl group by a common nucleophile, piperidine.

Step-by-Step Methodology:

• Reaction Setup: In two separate, identical reaction vessels, dissolve 1.0 mmol of 2-Bromo-5-(bromomethyl)pyridine and 1.0 mmol of 2-Bromo-3-methyl-5-(bromomethyl)pyridine in 10 mL of anhydrous acetonitrile.

• Initiation: To each vessel, add 1.1 mmol of piperidine at room temperature with stirring.

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every 15 minutes) using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of the starting material.

• Work-up and Analysis: Upon completion, quench the reactions with water and extract the product with ethyl acetate. The organic layers should be dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The reaction rates can be compared by analyzing the time to completion or by calculating initial reaction rates from the HPLC data.

Protocol 2: Comparative Suzuki-Miyaura Coupling with Phenylboronic Acid

This experiment will assess the relative efficiency of the Suzuki-Miyaura coupling at the C2-bromo position.

Step-by-Step Methodology:

• Reaction Setup: In two separate, oven-dried Schlenk flasks, combine 1.0 mmol of the respective pyridine substrate (2-Bromo-5-(bromomethyl)pyridine or its 3-methyl analog), 1.2 mmol of phenylboronic acid, 2.0 mmol of potassium carbonate, and 0.05 mmol of a palladium catalyst such as Pd(PPh(_3))(_4).

• Solvent and Degassing: Add 10 mL of a 4:1 mixture of 1,4-dioxane and water. Degas the mixture by bubbling argon through it for 15 minutes.

• Reaction: Heat the reactions to 85-95 °C and stir under an inert atmosphere.[9]

• Monitoring and Analysis: Monitor the reactions by TLC or HPLC for the disappearance of the starting material. After completion, cool the reactions to room temperature, dilute with water, and extract with ethyl acetate. The combined organic layers should be washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The yields of the coupled products can then be determined and compared.

Visualizing the Chemical Logic

Diagram 1: Structural Comparison

Caption: Structural comparison of the two pyridine derivatives.

Diagram 2: Influence on Nucleophilic Substitution Transition State

Caption: Electronic effects on the S(_N)2 transition state.

Diagram 3: Influence on Suzuki Coupling Oxidative Addition

Caption: Electronic effects on the oxidative addition step.

Conclusion

The strategic placement of a methyl group at the 3-position of 2-Bromo-5-(bromomethyl)pyridine is predicted to have a divergent effect on its reactivity at its two primary functional handles. While the electron-donating nature of the methyl group is expected to accelerate nucleophilic substitution at the bromomethyl position, it is likely to retard palladium-catalyzed cross-coupling at the C2-bromo position. These predictions, rooted in established principles of physical organic chemistry, underscore the profound influence of subtle structural modifications on chemical reactivity. The provided experimental protocols offer a clear path to empirically verify these hypotheses, providing valuable data for reaction design and optimization in synthetic campaigns.

References

• PrepChem.com. Synthesis of 2-bromo-5-bromomethylpyridine. [Link]

• ResearchGate. Structural and electronic effects involving pyridine rings in 4-methylpyridine Cu4OX6L4 complexes. II. Correlations based on molecular structure of the Cu4OCl6(4-Mepy)4 complex. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ResearchGate. Suzuki reactions of 2-bromopyridine with aryl boronic acids a. [Link]

• CSIRO Publishing. Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides with Benzylamine in Methanol: Synergy Between Experiment and Theory. [Link]

• Google Patents. CN110746345B - Synthesis method of 2- (2-amino-5-bromo-benzoyl) pyridine.

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• Taylor & Francis Online. Electronic effects – Knowledge and References. [Link]

• PMC. Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. [Link]

• Quora. What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?. [Link]

• PMC. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

• Patsnap. Synthesis method of 3-bromo-5-methylpyridine - Eureka. [Link]

• University of Glasgow. Selectivity of Aryl and Benzylic Bromination. [Link]

• ResearchGate. Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide. [Link]

• SciSpace. Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. [Link]

• PMC. Rhodium catalysed C-3/5 methylation of pyridines using temporary dearomatisation. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• YouTube. EAS Reactions with Pyridine. [Link]

• MDPI. Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. [Link]

• ResearchGate. (PDF) Conductance study of benzyl bromide reaction with cyclicamines in aqueous-ethanol medium. [Link]

• Master Organic Chemistry. Reactions on the “Benzylic” Carbon: Bromination And Oxidation. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. [Link]

• Chemistry LibreTexts. 7.1: Nucleophilic Substitution Reaction Overview. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• PubChem. 5-bromo-3-methyl-2-(trifluoromethyl)pyridine. [Link]

• PubChem. 5-Bromo-2-(bromomethyl)pyridine hydrobromide. [Link]

• Appchem. 3-Bromo-2-methyl-5-(trifluoromethyl)pyridine. [Link]

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Publish Comparison Guide: Melting Point Verification for 2-Bromo-5-(bromomethyl)-3-methylpyridine

The Melting Point Verification Guide for 2-Bromo-5-(bromomethyl)-3-methylpyridine follows below. This document is structured as a high-level technical directive for analytical and process chemists in pharmaceutical development.

Part 1: Executive Summary & Compound Profile

The Challenge: Thermal Instability & Purity Ambiguity

2-Bromo-5-(bromomethyl)-3-methylpyridine is a high-value intermediate used in the synthesis of kinase inhibitors and other heterocyclic pharmaceuticals. Its structural complexity—a pyridine core decorated with a labile bromomethyl group and a steric methyl handle—creates a unique analytical challenge.

Unlike stable reference standards, this compound exhibits thermal sensitivity and hygroscopicity . Standard melting point (MP) determination often fails due to:

• Decomposition prior to melting: The bromomethyl group can eliminate HBr upon heating.

• Moisture-induced depression: Rapid hydrolysis to the alcohol derivative ((6-bromo-5-methylpyridin-3-yl)methanol) drastically lowers the observed melting range.

• Polymorphism: Variations in crystallization solvents (e.g., Hexane/EtOAc vs. DCM) can yield different solid forms.

Compound Identity

Property	Specification
Chemical Name	2-Bromo-5-(bromomethyl)-3-methylpyridine
CAS Number	1805103-19-8
Molecular Formula	C₇H₇Br₂N
Molecular Weight	264.95 g/mol
Physical State	Low-melting solid or semi-solid (purity dependent)
Critical Impurities	2-Bromo-3,5-dimethylpyridine (Precursor), Hydrolysis Alcohol, Dibromomethyl analog

Part 2: Comparative Analysis Strategy

This guide compares two distinct verification methodologies. The objective is not just to find a number, but to use the Melting Point Range as a diagnostic tool for process integrity.

Comparison: Visual Capillary (Method A) vs. Differential Scanning Calorimetry (Method B)

Feature	Method A: Visual Capillary (USP <741>)	Method B: DSC (Automated)
Principle	Visual observation of phase transition in a heated oil bath/block.	Measurement of heat flow (endothermic/exothermic events) vs. temperature.
Sample Size	~1–2 mg	2–5 mg
Sealing	Open or loosely capped capillary (Atmospheric exposure).	Hermetically sealed aluminum pan (Inert atmosphere).
Sensitivity	Low: Subjective determination of "Meniscus Point" and "Clear Point."	High: Detects onset temperature ( ) and purity via Van't Hoff plot.
Suitability	Quick Check: Good for rough purity estimation in early synthesis.	Validation: Essential for GMP release and stability indicating studies.
Risk	High: Sample may oxidize or hydrolyze during slow heating (1°C/min).	Low: Nitrogen purge prevents oxidation; fast scan rates minimize decomposition.

Part 3: Scientific Integrity & Experimental Protocols

Pre-Analysis Handling (Crucial Step)

• Causality: The bromomethyl moiety is an alkylating agent susceptible to hydrolysis. Testing a "wet" sample will result in a depressed, broad range (e.g., 35–45°C instead of a sharp target), leading to false rejection of a good batch or false acceptance of a hydrolyzed one.

• Protocol:

  • Dry sample in a vacuum desiccator over P₂O₅ for 4 hours at ambient temperature.

  • Handle under inert gas (Nitrogen/Argon) if possible.

Method A: Optimized Capillary Protocol

• Instrument: Digital Melting Point Apparatus (e.g., Stuart SMP30 or Büchi).

• Ramp Rate:

  • Fast Ramp (10°C/min) to 10°C below expected MP.

  • Slow Ramp (1.0°C/min ) through the melt.

• Observation: Record Onset (first liquid droplet) and Clear Point (complete liquefaction).

• Acceptance Criteria: Range must be ≤ 2.0°C.

Method B: Differential Scanning Calorimetry (DSC)

• Instrument: TA Instruments DSC2500 or PerkinElmer DSC 8000.

• Pan System: Tzero Aluminum Hermetic Pans (prevent sublimation and moisture ingress).

• Purge Gas: Nitrogen at 50 mL/min.

• Protocol:

  • Equilibrate at 0°C.

  • Ramp 10°C/min to 150°C.

• Data Analysis: Integrate the endothermic peak. The Extrapolated Onset Temperature (

  ) is the valid melting point, not the peak max.

Part 4: Data Presentation & Impurity Logic

Impurity Impact Table

The following table illustrates how specific process impurities alter the thermal behavior.

Impurity Type	Origin	Effect on Melting Point	Visual Cue
2-Bromo-3,5-dimethylpyridine	Unreacted Starting Material	Depression: Acts as a solvent impurity. Broadens range significantly.	Melt looks "slushy" before clearing.
(6-Bromo-5-methylpyridin-3-yl)methanol	Hydrolysis (Moisture)	Depression & Shift: Often forms a eutectic mixture.	Sample may bubble (water evolution).
Dibromomethyl Analog	Over-bromination (reaction control)	Elevation or Broadening: Molecular weight increase. May raise MP if co-crystallized.	Discoloration (darkening) during melt.

Visualization: Verification Workflow

The following diagram maps the logical flow for verifying the material, distinguishing between "Pass," "Reprocess," and "Reject" scenarios.

Figure 1: Decision logic for thermal analysis verification. Note the loop for recrystallization upon failure.

Part 5: Discussion & Causality

Why the "Range" Matters More Than the "Point"

For 2-Bromo-5-(bromomethyl)-3-methylpyridine , a single melting point value (e.g., "52°C") is insufficient. The range (e.g., 51.5–52.5°C vs. 48.0–53.0°C) reveals the homogeneity of the crystal lattice.

• Thermodynamics (Van't Hoff): Impurities disrupt the crystal lattice energy, requiring less heat to break the bonds (melting point depression). A 1% molar impurity can depress the MP by ~0.5°C to 1.0°C depending on the cryoscopic constant of the pyridine derivative.

• Decomposition Kinetics: If the capillary method shows a "browning" or "gas evolution" before melting, the MP data is invalid. This indicates the compound is degrading faster than it is melting. In this scenario, Method B (DSC) with a faster scan rate (e.g., 20°C/min) is required to "outrun" the decomposition and capture the true thermodynamic melt.

Recommendation

For regulatory filing and rigorous drug development:

• Primary: Use DSC (Method B) to establish the

  and purity.

• Secondary: Use Capillary (Method A) only for routine, daily process checks, provided the operator is trained to recognize decomposition artifacts.

Part 6: References

• United States Pharmacopeia (USP). General Chapter <741> Melting Range or Temperature. Rockville, MD: USP Convention.

• National Institutes of Health (NIH) PubChem. Compound Summary: 2-Bromo-3-methylpyridine (Precursor Data). Retrieved from [Link]

Disclaimer: This guide is for research and development purposes. Always consult the specific Certificate of Analysis (CoA) from your supplier for the exact specification limits of your batch.

Safety & Regulatory Compliance

Operational Guide to Personal Protective Equipment for Handling 2-Bromo-5-(bromomethyl)-3-methylpyridine

This document provides essential safety and handling protocols for 2-Bromo-5-(bromomethyl)-3-methylpyridine (CAS No. 101990-45-8). It is intended for researchers, scientists, and drug development professionals. The guidance herein is synthesized from authoritative safety data sheets and established laboratory safety practices to ensure the highest degree of operational safety and integrity.

The core principle of this guide is risk mitigation. 2-Bromo-5-(bromomethyl)-3-methylpyridine is a halogenated pyridine derivative, a class of compounds that requires careful handling due to potential toxicity and reactivity. The presence of two bromine atoms, one on the pyridine ring and one in a benzylic-like position, suggests that this compound is likely a skin and eye irritant and a potential lachrymator and alkylating agent. Therefore, the following procedures are designed to minimize all potential routes of exposure—dermal, ocular, inhalation, and ingestion.

Hazard Assessment and Risk Profile

Understanding the specific hazards is the foundation of effective PPE selection and safe handling. Based on available data for this compound and structurally related chemicals, a comprehensive hazard profile has been established.

Summary of Known Hazards:

Hazard Classification	GHS Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[1]	Warning
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation.[1][2]	Warning
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation.[1][2]	Warning
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation.[1][2]	Warning

The causality behind these classifications is rooted in the chemical's structure. The bromomethyl group is a reactive functional group that can act as an alkylating agent, potentially reacting with biological macromolecules. The bromo-pyridine core itself contributes to the irritant properties.

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to establish a robust barrier against exposure. The following table outlines the minimum required PPE and recommended specifications.

PPE Category	Recommended Equipment & Specifications	Rationale and Best Practices
Eye and Face Protection	Chemical splash goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards.	Standard safety glasses are insufficient. Goggles provide a seal around the eyes, protecting against dust, splashes, and vapors. For large-scale operations or when a significant splash risk exists, a face shield should be worn in addition to goggles.[3]
Hand Protection	Nitrile gloves (minimum thickness of 5 mil).[4]	Nitrile provides good resistance to a wide range of chemicals, including halogenated organic compounds.[4][5] Crucial: Always inspect gloves for tears or punctures before use. For prolonged handling, consider double-gloving. Use proper glove removal technique to avoid contaminating your skin. Dispose of gloves immediately after handling the compound.
Body Protection	Flame-resistant laboratory coat.[3]	A lab coat is the primary barrier against incidental contact and small splashes. It should be fully buttoned. Ensure the material is appropriate for the chemicals being handled. Contaminated lab coats must be decontaminated or disposed of as hazardous waste.
Respiratory Protection	Not required if handled exclusively within a certified chemical fume hood.	If operations may generate dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a P95 or P100 particulate filter is mandatory.[2][6] All respirator use requires prior medical clearance and fit-testing.

Step-by-Step Safe Handling Protocol

Adherence to a strict, procedural workflow is paramount. Do not deviate from these steps.

A. Preparation and Pre-Handling Checks:

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

• Assemble all Materials: Before bringing the chemical into the work area, ensure all necessary equipment (glassware, spatulas, solvents, waste containers) is present inside the fume hood.

• Don PPE: Put on all required PPE (lab coat, goggles, gloves) before handling the primary container.

• Prepare Spill Kit: Ensure a spill kit containing absorbent material (e.g., vermiculite or sand) is readily accessible.[4]

B. Handling and Use:

• Work Within Fume Hood: Conduct all manipulations of 2-Bromo-5-(bromomethyl)-3-methylpyridine, including weighing and transfers, inside a certified chemical fume hood to minimize inhalation exposure.[7]

• Avoid Dust Generation: This compound is a solid. Handle it carefully to avoid creating dust.[8] If transferring from a larger container, do so slowly and deliberately.

• Grounding: When transferring significant quantities of powdered material, ground equipment to prevent static discharge.[9]

• Container Management: Keep the container tightly closed when not in use to prevent exposure to moisture and contamination.[2][8]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[10] If the chemical comes into contact with your gloves, remove them, dispose of them properly, and wash your hands before putting on a new pair.

C. Post-Handling and Decontamination:

• Decontaminate Surfaces: After completing your work, wipe down the work surface inside the fume hood with an appropriate solvent, followed by soap and water. Dispose of the cleaning materials as hazardous waste.

• Proper Doffing of PPE: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by the lab coat, and finally eye protection.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if there was no known contamination.

Emergency and Disposal Plans

A. Emergency Procedures:

Exposure Route	Immediate First Aid Measures
Skin Contact	Immediately remove all contaminated clothing.[2] Wash the affected area with plenty of soap and water for at least 15 minutes.[2][8] If skin irritation occurs, seek medical advice.[2]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.
Inhalation	Move the person to fresh air and keep them at rest in a position comfortable for breathing.[2] If the person feels unwell, call a poison center or doctor.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor immediately if you feel unwell.

B. Spill Management Workflow:

The following workflow outlines the immediate actions required in the event of a chemical spill outside of a fume hood.

Caption: A logical workflow for responding to a chemical spill.

C. Waste Disposal Plan:

All materials contaminated with 2-Bromo-5-(bromomethyl)-3-methylpyridine must be treated as hazardous waste.

• Waste Segregation: This compound is a halogenated organic solid. All solid waste (e.g., contaminated gloves, weigh paper, absorbent materials) must be collected in a dedicated, clearly labeled hazardous waste container for "Halogenated Organic Solids."[11]

• Container Labeling: The waste container must be labeled with the full chemical name and the words "Hazardous Waste."

• Disposal: The sealed container must be disposed of through your institution's Environmental Health and Safety (EH&S) department in accordance with all local, state, and federal regulations.[11] Do not dispose of this chemical down the drain or in regular trash.

By adhering to these rigorous safety protocols, researchers can effectively manage the risks associated with handling 2-Bromo-5-(bromomethyl)-3-methylpyridine, ensuring a safe and productive laboratory environment.

References

• Ideal Response. (2025). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• Chemical Label. (n.d.). 2-bromo-5-(bromomethyl)pyridine. Retrieved from [Link]

• Utah State University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1983). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]

• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Chem Service. (2015). Safety Data Sheet: Bromoacetone. Retrieved from [Link]

• Pilloud, F. (2018). Bromine Recycling in the Chemical Industry – An Example of Circular Economy. CHIMIA. Retrieved from [Link]

• University of Nevada, Reno. (n.d.). Hazardous Waste Reduction. Environmental Health and Safety. Retrieved from [Link]

• Post Apple Scientific. (2024). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-3-methylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Chemtalk. (n.d.). Bromine water - disposal. #1 Science Forum For Lab Technicians. Retrieved from [Link]

• University of Arizona. (2015). Personal Protective Equipment Selection Guide. Research Laboratory & Safety Services. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• Lab Manager. (2022). Ten Tips for Handling Hazardous Chemicals in a Lab. Retrieved from [Link]

• Crystalgen. (n.d.). Tips for Handling Lab Chemicals: A Comprehensive Guide. Retrieved from [Link]

• Kiel University. (2015). "General Laboratory Safety" - Safety instructions. YouTube. Retrieved from [Link]

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